H-D-Lys(AC)-OH

• CAS: 51621-57-9

Core Science & Biosynthesis

N-epsilon-acetyl-D-lysine structure

An In-Depth Technical Guide to N-epsilon-acetyl-D-lysine: Structure, Synthesis, and Analysis

Introduction

In the landscape of post-translational modifications and amino acid metabolism, the focus has predominantly been on L-isomers, the canonical building blocks of proteins. However, the emergence of D-amino acids in various biological systems has opened new avenues of research. This guide provides a comprehensive technical overview of N-epsilon-acetyl-D-lysine, a D-isomeric form of acetylated lysine. While N-epsilon-acetyl-L-lysine is a well-characterized product of protein catabolism, the D-form presents unique characteristics and research applications.

This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the structure, synthesis, and analysis of N-epsilon-acetyl-D-lysine. We will explore its physicochemical properties, its place within the broader context of D-amino acid metabolism, and provide detailed protocols for its synthesis and analytical quantification.

Molecular Structure and Physicochemical Properties

N-epsilon-acetyl-D-lysine is the D-stereoisomer of N-epsilon-acetyl-lysine. The core structure consists of a lysine backbone with an acetyl group attached to the epsilon-amino group of the side chain. The "D" designation refers to the stereochemistry at the alpha-carbon, which is a critical determinant of its biological activity and enzymatic recognition.

Key Structural Features

• Chiral Center: The alpha-carbon is a chiral center, giving rise to D- and L-enantiomers. The D-configuration distinguishes it from the more common L-form found in proteins.

• Amphipathic Nature: The molecule possesses both a hydrophilic backbone (carboxyl and alpha-amino groups) and a more hydrophobic acetylated side chain.

• Functional Groups: Key functional groups include a primary amine (alpha-amino), a carboxylic acid, and a secondary amide (epsilon-acetylamino).

Physicochemical Data

A summary of the key physicochemical properties of N-epsilon-acetyl-D-lysine is presented in the table below. These values are crucial for experimental design, including solvent selection for synthesis and analysis, as well as for understanding its behavior in biological systems.

Property	Value	Source
Molecular Formula	C8H16N2O3
Molecular Weight	188.22 g/mol
Appearance	White to off-white solid
Melting Point	245-250 °C
Solubility	Soluble in water
pKa (α-COOH)	~2.2	Estimated
pKa (α-NH3+)	~9.2	Estimated

Note: pKa values are estimated based on the parent amino acid and the presence of the acetyl group. Experimental determination may yield slightly different values.

Biological Significance and Context

While the biological roles of N-epsilon-acetyl-L-lysine as a product of histone deacetylation and general protein turnover are well-established, the significance of the D-isomer is an emerging area of study. Its presence in biological systems is often linked to the metabolism of D-amino acids, which can originate from gut microbiota or through racemization processes.

The enzyme D-amino acid oxidase (DAO or DAAO) is a key player in the metabolism of neutral and basic D-amino acids, converting them into their corresponding α-keto acids. However, the specificity of DAO for N-acetylated D-amino acids can vary. The presence of N-epsilon-acetyl-D-lysine in biological fluids could therefore serve as a potential biomarker for specific metabolic states or microbial activity.

Logical Relationship: D-Amino Acid Metabolism

The following diagram illustrates the general context of D-amino acid metabolism, highlighting the central role of D-amino acid oxidase.

Caption: General overview of D-amino acid sources and metabolism.

Synthesis and Experimental Protocols

The synthesis of N-epsilon-acetyl-D-lysine is typically achieved through the selective acetylation of the epsilon-amino group of D-lysine. This requires the protection of the alpha-amino group to prevent non-specific acetylation. A common strategy involves the use of a copper complex to protect the alpha-amino and carboxyl groups.

Synthetic Workflow Overview

The following diagram outlines the key steps in a typical synthesis workflow for N-epsilon-acetyl-D-lysine.

Caption: Workflow for the synthesis of N-epsilon-acetyl-D-lysine.

Detailed Synthesis Protocol

The following protocol is a representative method for the synthesis of N-epsilon-acetyl-D-lysine.

Objective: To selectively acetylate the epsilon-amino group of D-lysine.

Materials:

• D-lysine hydrochloride

• Copper(II) carbonate

• Acetic anhydride

• Pyridine

• Dowex 50 resin (H+ form)

• Diethyl ether

• Ethanol

Procedure:

• Protection of the α-amino and carboxyl groups:

  • Dissolve D-lysine hydrochloride in water.

  • Add copper(II) carbonate and heat the solution to form the copper chelate, which protects the alpha-amino and carboxyl groups.

  • Filter the solution to remove any excess copper carbonate.

  • Precipitate the copper complex by adding ethanol.

• Acetylation of the ε-amino group:

  • Suspend the copper complex in a solution of pyridine and water.

  • Add acetic anhydride dropwise while maintaining a basic pH with pyridine.

  • Stir the reaction mixture at room temperature for several hours.

• Deprotection:

  • Decompose the copper complex by passing hydrogen sulfide (H2S) gas through the solution, which precipitates copper(II) sulfide. (Caution: H2S is highly toxic. This step must be performed in a well-ventilated fume hood).

  • Filter the solution to remove the copper sulfide precipitate.

• Purification:

  • Apply the filtrate to a column of Dowex 50 resin (H+ form).

  • Wash the column with water to remove any unreacted starting materials and byproducts.

  • Elute the N-epsilon-acetyl-D-lysine with an ammonia solution.

  • Lyophilize the eluate to obtain the final product as a white solid.

• Characterization:

  • Confirm the identity and purity of the product using techniques such as NMR, mass spectrometry, and HPLC.

Analytical Methods

Accurate detection and quantification of N-epsilon-acetyl-D-lysine in various matrices, such as biological fluids or reaction mixtures, are essential for research and development. High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are the most common analytical techniques employed.

HPLC-based Quantification

A common method for the analysis of amino acids and their derivatives is pre-column derivatization followed by reverse-phase HPLC with fluorescence or UV detection.

Protocol: Pre-column Derivatization with OPA/FMOC

• Sample Preparation:

  • Deproteinize biological samples using acetonitrile or perchloric acid, followed by centrifugation.

  • Adjust the pH of the supernatant to be basic (e.g., pH 9-10) with a borate buffer.

• Derivatization:

  • Use a commercially available derivatization reagent such as o-phthalaldehyde (OPA) for primary amines or 9-fluorenylmethyl chloroformate (FMOC) for secondary amines. For N-epsilon-acetyl-D-lysine, OPA will react with the alpha-amino group.

  • Mix the sample with the derivatization reagent and allow it to react for a short, defined period (e.g., 1-2 minutes).

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Sodium acetate buffer.

  • Mobile Phase B: Acetonitrile/Methanol mixture.

  • Gradient: A linear gradient from a low percentage of B to a high percentage of B over 20-30 minutes.

  • Detection: Fluorescence detector (for OPA derivatives) or UV detector.

  • Quantification: Use an external standard curve prepared with a certified reference standard of N-epsilon-acetyl-D-lysine.

LC-MS/MS Analysis

For higher sensitivity and specificity, especially in complex biological matrices, LC-MS/MS is the method of choice.

Workflow: LC-MS/MS for N-epsilon-acetyl-D-lysine

Caption: LC-MS/MS workflow for N-epsilon-acetyl-D-lysine analysis.

Key Parameters:

• Chromatography: Hydrophilic interaction liquid chromatography (HILIC) can provide good retention for this polar molecule.

• Ionization: Electrospray ionization in positive mode (ESI+) is typically used.

• Mass Transitions (MRM):

  • Precursor Ion (Q1): [M+H]+ = m/z 189.1

  • Product Ions (Q3): Characteristic fragments include the immonium ion of lysine (m/z 84.1) and the precursor ion after loss of the carboxyl group (m/z 144.1).

Applications in Research and Drug Development

N-epsilon-acetyl-D-lysine serves several important roles in the research and development landscape:

• Analytical Standard: It is an essential certified reference material for the accurate quantification of this molecule in biological samples.

• Biomarker Research: The presence and concentration of N-epsilon-acetyl-D-lysine in biofluids may be investigated as a potential biomarker for gut microbiome dysbiosis, renal function, or specific metabolic disorders related to D-amino acid metabolism.

• Enzyme Characterization: It can be used as a substrate to study the activity and specificity of enzymes such as D-amino acid oxidase and potential D-amino acid acetyltransferases.

• Drug Development: In the context of developing drugs that target D-amino acid metabolism (e.g., DAO inhibitors for neurological disorders), N-epsilon-acetyl-D-lysine can be used in assays to assess the specificity and off-target effects of new chemical entities.

Conclusion

N-epsilon-acetyl-D-lysine represents a fascinating intersection of stereochemistry, post-translational modifications, and D-amino acid metabolism. While less studied than its L-isomer, its unique properties and biological context make it a molecule of growing interest. This guide has provided a comprehensive overview of its structure, physicochemical properties, synthesis, and analysis, offering a valuable resource for researchers and drug developers. As our understanding of the roles of D-amino acids in health and disease continues to expand, the importance of tools and methods for studying molecules like N-epsilon-acetyl-D-lysine will undoubtedly increase.

References

• Pollegioni, L., Piubelli, L., Sacchi, S., Pilone, M. S., & Molla, G. (2007). Physiological functions of D-amino acid oxidases: from yeast to humans. Cellular and Molecular Life Sciences, 64(11), 1373–1394. [Link]

Introduction: The Significance of H-D-Lys(Ac)-OH

An In-depth Technical Guide to the Solubility and Stability of H-D-Lys(Ac)-OH

This guide provides a comprehensive technical overview of the physicochemical properties of N-ε-acetyl-D-lysine (H-D-Lys(Ac)-OH), a critical molecule for researchers in drug development and proteomics. We will delve into the core principles governing its solubility and stability, offering field-proven insights and detailed experimental protocols to ensure the integrity and reproducibility of your research.

N-ε-acetyl-D-lysine is the D-stereoisomer of the naturally occurring N-ε-acetyl-L-lysine, an important metabolite and a key component of post-translationally modified proteins. In biological systems, the acetylation of lysine residues on proteins, particularly histones, is a fundamental epigenetic mechanism that regulates gene expression.[1] This modification neutralizes the positive charge of the lysine side chain, altering protein structure and function.[1][2] The use of D-isomers like H-D-Lys(Ac)-OH in peptide-based drug design can offer advantages such as increased resistance to enzymatic degradation, leading to improved pharmacokinetic profiles.

Understanding the solubility and stability of this compound is paramount for its effective use, from stock solution preparation to its application in complex biological assays and formulation development.

Section 1: Solubility Profile of H-D-Lys(Ac)-OH

The solubility of a compound is a critical parameter that influences its handling, formulation, and bioavailability. The structure of H-D-Lys(Ac)-OH—containing a carboxylic acid, an alpha-amino group, a four-carbon aliphatic chain, and a neutral acetylated epsilon-amino group—gives it an amphipathic character. Its solubility is therefore highly dependent on the solvent's polarity and the pH of the medium.

Causality of Solubility:

• In Polar Protic Solvents (e.g., Water): The free carboxylic acid and α-amino groups can ionize and form strong hydrogen bonds with water molecules. At neutral pH, the molecule exists as a zwitterion, which generally promotes aqueous solubility.

• In Polar Aprotic Solvents (e.g., DMSO): While DMSO is a powerful solvent, the solubility of highly polar, zwitterionic compounds can sometimes be limited. The use of fresh, anhydrous DMSO is recommended, as moisture can significantly reduce solubility for some compounds.[3]

• pH-Dependence: The overall charge of the molecule changes with pH. At low pH (<2), the carboxylic acid is protonated (neutral) and the α-amino group is protonated (positive), resulting in a net positive charge. At high pH (>10), the carboxylic acid is deprotonated (negative) and the α-amino group is neutral, resulting in a net negative charge. These changes in ionization state directly impact interactions with the solvent and thus solubility.

Solubility in Common Laboratory Solvents

The following table summarizes the solubility of the closely related L-isomer, N-ε-acetyl-L-lysine, which serves as an excellent proxy for the D-isomer due to their identical chemical composition and structure, differing only in stereochemistry.

Solvent	Reported Solubility (N-ε-acetyl-L-lysine)	Concentration (mM)	Notes	Reference
Water	≥ 100 mg/mL	≥ 531.29 mM	Clear solution. May require sonication to aid dissolution.	[4][5]
DMSO	25 mg/mL	132.82 mM	Requires sonication, warming, and pH adjustment to ~3 with HCl to achieve this concentration. Hygroscopic DMSO can negatively impact solubility.	[4]
Acetic Acid (80%)	50 mg/mL	-	Clear, colorless solution.	[6]
Ethanol	Insoluble	-	-	[3]

Experimental Protocol: Solubility Determination (Shake-Flask Method)

This protocol describes a robust method for experimentally verifying the solubility of H-D-Lys(Ac)-OH. The core principle is to create a saturated solution and then quantify the concentration of the dissolved compound.

Objective: To determine the equilibrium solubility of H-D-Lys(Ac)-OH in a specified solvent at a controlled temperature.

Materials:

• H-D-Lys(Ac)-OH powder

• Selected solvent (e.g., deionized water, PBS pH 7.4)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• Calibrated analytical balance

• HPLC-UV system for quantification

Methodology:

• Preparation: Add an excess amount of H-D-Lys(Ac)-OH powder to a vial (e.g., 20 mg to 1 mL of solvent). The excess solid should be clearly visible.

• Equilibration: Cap the vial securely and place it on an orbital shaker set to a constant temperature (e.g., 25°C). Shake for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, let the vial stand for at least 1 hour to allow undissolved solids to settle. Centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to pellet the remaining solid.

• Sample Collection: Carefully withdraw a known volume of the supernatant, being cautious not to disturb the solid pellet.

• Filtration: Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining particulates.

• Dilution: Accurately dilute the clear filtrate with the mobile phase to a concentration that falls within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted sample using a validated stability-indicating HPLC method. Calculate the concentration in the original filtrate by accounting for the dilution factor. The result is the equilibrium solubility.

Visualization: Solubility Determination Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for a Forced Degradation (Stress Testing) Study.

Section 3: Recommended Storage and Handling

Based on available data for the L-isomer and general principles of amino acid stability, the following storage conditions are recommended to ensure the long-term integrity of H-D-Lys(Ac)-OH.

Solid Form:

• Store as a powder at 2-8°C for short-term use.

• For long-term storage, keep at -20°C in a tightly sealed container, protected from moisture.

In Solution:

• Stock solutions should be prepared fresh.

• For short-term storage (up to 1 month), aliquot and store stock solutions at -20°C, protected from light. [4][5]* For long-term storage (up to 6 months), aliquot and store stock solutions at -80°C. [4][5]* Avoid repeated freeze-thaw cycles. If using an aqueous stock, it is advisable to filter-sterilize it through a 0.22 µm filter before use in cell-based assays. [4][5] By adhering to these guidelines and employing the described experimental protocols, researchers can ensure the quality, consistency, and reliability of their work with H-D-Lys(Ac)-OH.

References

• PubChem - NIH. AC-Lys(AC)-OH | C10H18N2O4 | CID 7019608. [Link]

• PubChem - NIH. Fmoc-Lys(Ac)-OH | C23H26N2O5 | CID 7018846. [Link]

• Aapptec Peptides. Ac-Lys(Boc)-OH [23500-04-1]. [Link]

• Wikipedia. Protein acetylation. [Link]

• PMC. Bacterial protein acetylation: mechanisms, functions, and methods for study. [Link]

• Wikipedia. Acetyllysine. [Link]

• NIH. Lysine Acetylation Is a Highly Abundant and Evolutionarily Conserved Modification in Escherichia Coli. [Link]

• PubChem - NIH. Ac-Lys(Fmoc)-OH | C23H26N2O5 | CID 74788276. [Link]

• PubMed. Mass spectrometric quantification of acetylation at specific lysines within the amino-terminal tail of histone H4. [Link]

• NIH. Acetylation of N-terminus and two internal amino acids is dispensable for degradation of a protein that aberrantly engages the endoplasmic reticulum translocon. [Link]

• PubMed. The lysine degradation pathway: Subcellular compartmentalization and enzyme deficiencies. [Link]

• PubMed. Site-specific quantification of lysine acetylation in the N-terminal tail of histone H4 using a double-labelling, targeted UHPLC MS/MS approach. [Link]

• Slideshare. Stability testing protocols. [Link]

• PubMed. Quantification of Five Clinically Important Amino Acids by HPLC-Triple TOF™ 5600 Based on Pre-column Double Derivatization Method. [Link]

• Nilsson Lab. N-acetylated amino acids. [Link]

• MDPI. Validation of a Simple HPLC-Based Method for Lysine Quantification for Ruminant Nutrition. [Link]

• ResearchGate. A New Approach on the Amino Acid Lysine Quantification by UV-Visible Spectrophotometry. [Link]

• European Medicines Agency. Stability testing of existing active substances and related finished products. [Link]

• Drug Control Authority, Malaysia. Guideline for Stability Study of Imported Drug Substance and Drug Product. [Link]

• ICH. Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products. [Link]

• PMC - NIH. Characterization of the Degradation Mechanisms of Lysine-derived Aliphatic Poly(ester urethane) Scaffolds. [Link]

• ResearchGate. HDT2-mediated lysine deacetylation promotes phytochrome A degradation during photomorphogenesis in Arabidopsis. [Link]

• NIH. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. [Link]

Sources

• 1. Acetyllysine - Wikipedia [en.wikipedia.org]
• 2. Protein Acetylation: Mechanisms & Biological Significance - Creative Proteomics [creative-proteomics.com]
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The Function of Acetylated Lysine Residues: A Technical Guide for Researchers

Authored by: Gemini, Senior Application Scientist

Abstract

Lysine acetylation, a reversible post-translational modification, has transcended its initial discovery as a histone mark to become recognized as a pivotal regulatory mechanism controlling vast cellular landscapes. This guide provides an in-depth exploration of the machinery, function, and pathological implications of lysine acetylation. We delve into its canonical role in chromatin remodeling and gene expression, and expand into its widespread functions in regulating the activity, stability, and interactions of non-histone proteins across every cellular compartment. Furthermore, this paper details authoritative methodologies for the detection and functional analysis of protein acetylation, offering field-proven protocols and explaining the causality behind critical experimental steps. Designed for researchers, scientists, and drug development professionals, this guide synthesizes foundational knowledge with recent discoveries to serve as a comprehensive resource for investigating this critical cellular regulator.

Introduction: A Paradigm Shift from Histone Mark to Global Regulator

First identified in the 1960s, the acetylation of lysine residues was primarily studied in the context of nuclear histone proteins.[1][2] This modification, involving the transfer of an acetyl group from acetyl-coenzyme A (acetyl-CoA) to the ε-amino group of a lysine side chain, neutralizes its positive charge.[3] This simple chemical change has profound consequences. On histones, it weakens the electrostatic interaction with negatively charged DNA, leading to a more relaxed chromatin structure that facilitates gene transcription.[4][5][6][7] For decades, this epigenetic role dominated our understanding.

However, the advent of high-resolution mass spectrometry has revolutionized the field, revealing that lysine acetylation is a ubiquitous modification, affecting thousands of non-histone proteins in the nucleus, cytoplasm, and even mitochondria.[3][8][9] This "acetylome" encompasses proteins involved in nearly every key cellular process, including signal transduction, metabolism, DNA repair, protein folding, and cell division.[1][8][10] It is now clear that lysine acetylation is a fundamental signaling language, rivaling phosphorylation in its scope and importance.[2][11] Dysregulation of this language is a common feature in numerous diseases, including cancer, metabolic disorders, and neurodegenerative conditions, making the enzymes that control acetylation prime targets for therapeutic intervention.[4][12][13]

The Core Machinery: Writers, Erasers, and Readers

The dynamic state of lysine acetylation is tightly controlled by a trio of protein families: the "writers" that add the mark, the "erasers" that remove it, and the "readers" that recognize and translate it into a functional outcome.[3]

• Writers (Lysine Acetyltransferases - KATs): Formerly known as Histone Acetyltransferases (HATs), these enzymes catalyze the transfer of an acetyl group from acetyl-CoA to lysine residues.[14][15] They are broadly classified into families such as GNAT, p300/CBP, and MYST.[3] KATs are often recruited to specific genomic loci or protein complexes by transcription factors, where they locally modify histones or other proteins to regulate gene expression or protein activity.[7][14]

• Erasers (Lysine Deacetylases - KDACs): Also known as Histone Deacetylases (HDACs), these enzymes catalyze the reverse reaction, removing acetyl groups.[14][15] In humans, the 18 known HDACs are grouped into four classes.[16] Classes I, II, and IV are zinc-dependent enzymes, while Class III, known as sirtuins, are NAD+-dependent.[16][17] Like KATs, KDACs are often part of larger corepressor complexes.[16]

• Readers (Bromodomain-containing Proteins): The acetylated lysine mark is recognized by specialized protein modules, the most prominent being the bromodomain.[3][4][18][19] Bromodomains are evolutionarily conserved motifs that function as docking sites for acetyl-lysine, recruiting effector proteins and multi-protein complexes to specific sites.[18][20][21] This recruitment is a key mechanism for translating the acetylation signal into downstream effects, such as chromatin remodeling and transcriptional activation.[18][22]

Caption: The core machinery governing lysine acetylation dynamics.

Function I: The Histone Code and Transcriptional Regulation

The foundational role of lysine acetylation is in the regulation of chromatin structure and gene expression.[4][23] This function is based on two primary mechanisms:

• Charge Neutralization: Lysine residues on the N-terminal tails of histones are positively charged, allowing for tight interaction with the negatively charged phosphate backbone of DNA.[4][5] Acetylation neutralizes this positive charge, weakening the histone-DNA interaction.[5][6] This leads to a more relaxed, "open" chromatin state known as euchromatin, which increases the accessibility of DNA to transcription factors and the RNA polymerase machinery, thereby promoting gene transcription.[5][7][16] Conversely, deacetylation by HDACs restores the positive charge, leading to a more condensed, "closed" chromatin state (heterochromatin) associated with transcriptional repression.[5][6][24]

• Protein Recruitment: Acetylated histone tails serve as binding platforms for bromodomain-containing proteins.[4][7][25] These "reader" proteins are often components of larger transcriptional coactivator complexes or chromatin remodeling engines (like the SWI/SNF complex).[22] By recruiting these complexes to specific gene promoters and enhancers, histone acetylation actively facilitates the initiation and elongation of transcription.[7][22]

Caption: Lysine acetylation as a switch for chromatin state and transcription.

Function II: The Expansive World of Non-Histone Acetylation

Proteomic studies have unveiled that the majority of the acetylome consists of non-histone proteins, revealing a vast regulatory network that extends far beyond the nucleus.[8][9] Acetylation can modulate the function of these proteins through several mechanisms:

• Enzymatic Activity: Acetylation of lysine residues within or near the active site of an enzyme can directly alter its catalytic activity. This is a particularly prominent mode of regulation for metabolic enzymes.[8][26]

• Protein Stability: Acetylation can compete with ubiquitination, another post-translational modification that occurs on lysine residues and often targets proteins for degradation. By blocking a ubiquitination site, acetylation can stabilize a protein.[1][8] For example, acetylation of the tumor suppressor p53 enhances its stability and activity.[1][17]

• Protein-Protein & Protein-DNA Interactions: Acetylation can create or disrupt interaction surfaces. For instance, acetylation of the NF-κB transcription factor subunit RelA is required for its full transcriptional activity and interaction with coactivators.[1][18]

• Subcellular Localization: Modification by acetylation can influence where a protein resides in the cell. Acetylation of NF-κB, for example, facilitates its translocation into the nucleus.[1]

This regulation is critical in diverse signaling pathways. In response to DNA damage, the kinase ATM is activated, in part, through acetylation by TIP60.[27] In cellular stress and apoptosis, the acetylation of p53 and the pro-apoptotic protein Bax are key regulatory events.[1][12]

Pathological Implications and Therapeutic Targeting

Given its central role in cellular homeostasis, it is unsurprising that dysregulation of lysine acetylation is implicated in a wide range of human diseases.

• Cancer: Aberrant HDAC activity is a common feature in many cancers, leading to the silencing of tumor suppressor genes.[16][17] Furthermore, the acetylation status of key oncoproteins and tumor suppressors like p53 and NF-κB is often altered.[1][16] This has made HDACs a major target for anti-cancer drug development.

• Neurodegenerative Disorders: Histone acetylation is crucial for learning and memory, and its dysregulation is linked to conditions like Alzheimer's and Huntington's disease.[13][28] Reduced histone acetylation can lead to the downregulation of genes necessary for synaptic plasticity and neuronal survival.[13]

• Inflammatory and Metabolic Diseases: Acetylation plays a key role in modulating inflammatory responses, partly through the NF-κB pathway.[18][22] It is also deeply intertwined with metabolism, as the acetyl donor, acetyl-CoA, is a central metabolic intermediate.[29]

The therapeutic potential of modulating this pathway has been realized with the development of HDAC inhibitors (HDACi) . These drugs block the activity of HDACs, leading to an accumulation of acetyl groups (hyperacetylation) on both histone and non-histone proteins.[28] This can reactivate silenced tumor suppressor genes, induce cell cycle arrest, and promote apoptosis in cancer cells.[17][30][31] Several HDACi, such as Vorinostat and Romidepsin (depsipeptide), have received FDA approval for the treatment of certain hematologic malignancies.[17][32]

HDAC Inhibitor Class	Example(s)	Primary HDAC Targets	Status/Application
Pan-HDACi	Vorinostat (SAHA), Panobinostat	Classes I, II, IV	FDA-approved for T-cell lymphoma[17]
Class I-selective	Romidepsin (FK228), Entinostat	HDAC1, 2, 3	FDA-approved for T-cell lymphoma[17]
Class II-selective	HDAC4, 5, 6, 7, 9, 10	Under investigation
Sirtuin Modulators	Resveratrol (activator)	SIRT1	Preclinical/Nutraceutical

Table 1: Classes of compounds targeting lysine deacetylases.

Methodologies for Studying Lysine Acetylation

A multi-faceted experimental approach is required to fully investigate protein acetylation, from initial detection to functional characterization.

Detection and Quantification

Western Blotting: This is a foundational technique for detecting acetylation on a specific protein.[33][34][35]

• Pan-acetyl-lysine antibodies: Recognize the acetyl-lysine motif regardless of the surrounding protein sequence. They are excellent for determining if a protein of interest is acetylated following immunoprecipitation (IP).

• Site-specific antibodies: Recognize an acetylated lysine only within a specific peptide sequence. These are crucial for confirming acetylation at a particular site and studying its regulation.

Mass Spectrometry (MS): MS-based proteomics is the gold standard for unbiased, large-scale identification and quantification of acetylation sites.[33][34][36]

• Workflow: The typical workflow involves protein extraction, digestion (usually with trypsin), enrichment of acetylated peptides using anti-acetyl-lysine antibodies, and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[36][37][38]

• Rationale: Immunoaffinity enrichment is critical because acetylated peptides are often of low abundance.[36] High-resolution MS can precisely identify the modified lysine residue and can be coupled with quantitative strategies (like SILAC or TMT labeling) to compare acetylation levels across different conditions.[38]

Functional Analysis: Chromatin Immunoprecipitation (ChIP)-Sequencing

To understand the role of histone acetylation in gene regulation, ChIP followed by next-generation sequencing (ChIP-seq) is the definitive method for mapping its location across the entire genome.[39][40]

Caption: A streamlined workflow for a ChIP-seq experiment.

Field-Proven Protocol: ChIP-Sequencing for Histone Acetylation Marks

This protocol is a representative workflow and requires optimization for specific cell types and antibodies.

I. Chromatin Preparation

• Crosslinking: Harvest ~10-20 million cells per IP. Resuspend in fresh media and add formaldehyde to a final concentration of 1%. Incubate for 10 minutes at room temperature with gentle rotation.

  • Causality: Formaldehyde creates reversible protein-DNA and protein-protein crosslinks, "freezing" the in-vivo interactions. This is essential for ensuring that histone modifications remain associated with their specific genomic locations throughout the procedure.[40]

• Quenching: Add glycine to a final concentration of 125 mM to quench the formaldehyde. Incubate for 5 minutes at room temperature.

• Cell Lysis: Wash cells twice with ice-cold PBS. Lyse cells using appropriate buffers to isolate nuclei.

• Chromatin Fragmentation: Resuspend nuclei in a shearing buffer (e.g., containing SDS). Shear chromatin to an average size of 200-600 bp using a sonicator.

  • Causality & QC: Sonication uses high-frequency sound waves to randomly fragment the chromatin. The fragment size is critical for achieving high resolution in the final genomic map. The shearing efficiency must be validated for every experiment by reversing the crosslinks of a small aliquot and running the DNA on an agarose gel. Under-shearing leads to poor resolution, while over-shearing can destroy epitopes.

II. Immunoprecipitation (IP) 5. Pre-clearing: Dilute the sheared chromatin and pre-clear with Protein A/G beads for 1 hour at 4°C. This step reduces non-specific binding to the beads. 6. Antibody Incubation: Transfer the pre-cleared chromatin to a new tube. Add 2-5 µg of a ChIP-grade antibody specific for the histone acetylation mark of interest (e.g., anti-H3K27ac). Incubate overnight at 4°C with rotation.

• Trustworthiness: The quality of the antibody is the single most important factor for a successful ChIP-seq experiment. It must be validated for specificity and efficiency by Western blot and ideally by testing on known positive and negative gene loci by ChIP-qPCR before sequencing.

• Immune Complex Capture: Add pre-blocked Protein A/G beads and incubate for 2-4 hours at 4°C to capture the antibody-chromatin complexes.

III. Washing and Elution 8. Washes: Wash the beads sequentially with a series of low salt, high salt, and LiCl wash buffers. These stringent washes are designed to remove non-specifically bound chromatin and proteins. 9. Elution: Elute the chromatin from the beads using an elution buffer (e.g., SDS/NaHCO3).

IV. DNA Purification and Sequencing 10. Reverse Crosslinking: Add NaCl to the eluate and incubate at 65°C for at least 6 hours (or overnight) to reverse the formaldehyde crosslinks. Also, process an input control sample (an aliquot of sheared chromatin that did not undergo IP) in parallel.

• Causality: The input sample represents the baseline distribution of chromatin fragments and is essential for distinguishing true enrichment signals (peaks) from background noise and experimental biases during data analysis.[41]

• DNA Purification: Treat with RNase A and Proteinase K, then purify the DNA using phenol:chloroform extraction or a column-based kit.
• Library Preparation & Sequencing: Prepare a sequencing library from the purified ChIP and Input DNA. This involves end-repair, A-tailing, and ligation of sequencing adapters. Sequence the libraries on a high-throughput platform.

V. Data Analysis 13. Mapping and Peak Calling: Align the sequencing reads to a reference genome. Use a peak-calling algorithm (e.g., MACS2) to identify regions of the genome that are significantly enriched in the ChIP sample relative to the input control.

Conclusion and Future Directions

The study of lysine acetylation has matured from a niche area of epigenetics to a central field in cell biology. It is now appreciated as a global regulatory post-translational modification that orchestrates complex cellular programs by modulating both the genome and the proteome. The dynamic interplay between KATs, KDACs, and bromodomain readers provides a sophisticated mechanism for cells to respond to developmental and environmental cues. The success of HDAC inhibitors in the clinic has validated this pathway as a druggable target, and ongoing research into more specific inhibitors for individual KATs, KDACs, and bromodomains holds immense promise for treating a wide array of diseases.[19][20][22] Future research will continue to unravel the complex crosstalk between acetylation and other modifications (like phosphorylation and methylation), further illuminating the intricate regulatory codes that govern cellular life.[6][42]

References

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• Functions and mechanisms of non-histone protein acetylation. (URL: [Link])

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• Histone acetylation and deacetylation - Wikipedia. (URL: [Link])

• High-Resolution Mass Spectrometry to Identify and Quantify Acetylation Protein Targets. (URL: [Link])

• Role of Histone Acetylation in the Assembly and Modulation of Chromatin Structures - PMC. (URL: [Link])

• Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PubMed Central. (URL: [Link])

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• HDAC Inhibitors: Dissecting Mechanisms of Action to Counter Tumor Heterogeneity - MDPI. (URL: [Link])

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• Chromatin Immunoprecipitation Sequencing (ChIP-seq) for Detecting Histone Modifications and Modifiers - PubMed. (URL: [Link])

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• Lysine acetylation: codified crosstalk with other posttranslational modifications - PMC - NIH. (URL: [Link])

• The Bromodomain: From Epigenome Reader to Druggable Target - PMC - NIH. (URL: [Link])

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• Physical and Functional HAT/HDAC Interplay Regulates Protein Acetylation Balance - PMC. (URL: [Link])

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Topic: H-D-Lys(Ac)-OH vs H-L-Lys(Ac)-OH: A Stereochemical Exploration of Acetylated Lysine in Biological Research and Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The stereochemistry of amino acids, a fundamental concept in biochemistry, dictates their roles in biological systems. While L-amino acids are the canonical building blocks of proteins, their D-enantiomers are increasingly recognized for their unique biological functions and therapeutic potential.[1][2][3] This guide delves into the technical nuances of two stereoisomers of N-ε-acetylated lysine: the naturally occurring H-L-Lys(Ac)-OH and its synthetic counterpart, H-D-Lys(Ac)-OH. We will explore the profound impact of this single chiral center on biological recognition, metabolic stability, and utility in research and drug development. This document provides a comparative analysis, detailed experimental protocols, and field-proven insights to empower researchers to strategically leverage the distinct properties of each isomer in their work.

The Foundation: Chirality and its Biological Imperative

Life, as we know it, is homochiral. Proteins are constructed almost exclusively from L-amino acids, and this stereospecificity is central to the precise three-dimensional structures required for enzymatic activity, receptor binding, and cellular signaling.[3] D-amino acids, the mirror images of their L-counterparts, are not typically incorporated into proteins via ribosomal synthesis.[3][4] However, they are not biological oddities. Bacteria extensively use D-amino acids, such as D-alanine and D-glutamate, to construct their peptidoglycan cell walls, rendering them resistant to degradation by host proteases that are specific for L-amino acid peptide bonds.[1][3] In mammals, free D-amino acids like D-serine and D-aspartate have been identified as crucial signaling molecules in the nervous and endocrine systems.[1][2][4] This inherent biological discrimination between L- and D-isomers is the cornerstone of their differential applications in research.

Caption: Stereochemical structures of H-L-Lys(Ac)-OH and H-D-Lys(Ac)-OH.

N-ε-Lysine Acetylation: A Ubiquitous Regulatory Switch

Lysine acetylation is a reversible post-translational modification (PTM) where an acetyl group is transferred from acetyl-CoA to the ε-amino group of a lysine residue.[5][6] This seemingly simple modification has profound effects:

• Charge Neutralization: It neutralizes the positive charge of the lysine side chain, which can weaken electrostatic interactions, such as between histones and DNA, leading to a more open chromatin structure that facilitates gene transcription.[7][8][9]

• Creation of Binding Sites: The acetylated lysine motif is specifically recognized by proteins containing bromodomains, which act as "readers" of the acetylation mark, recruiting other proteins to modulate cellular processes.[6][10]

This dynamic process is tightly regulated by two opposing enzyme families: Lysine Acetyltransferases (KATs), which add the mark, and Lysine Deacetylases (KDACs), which remove it.[5][6][10] While first discovered in histones, proteomics has revealed that lysine acetylation is widespread, affecting thousands of non-histone proteins involved in nearly every aspect of cellular physiology, from metabolism to signal transduction.[5][11][12]

Caption: The dynamic cycle of lysine acetylation and its biological readout.

H-L-Lys(Ac)-OH: The Endogenous Metabolite and Biological Standard

H-L-Lys(Ac)-OH, or N-ε-acetyl-L-lysine, is the naturally occurring stereoisomer.[9] It is found in cells primarily as a result of the proteolytic degradation of acetylated proteins.[9] As the endogenous form, it is the specific substrate recognized by biological machinery.

• Biological Recognition: Enzymes such as certain KDACs can process free H-L-Lys(Ac)-OH. More importantly, antibodies and other affinity reagents developed to detect lysine acetylation are designed to recognize the acetyl-L-lysine motif in its natural stereochemical context.

• Research Applications: In research, H-L-Lys(Ac)-OH serves as the essential positive control and competitive agent in a variety of assays. It is used to validate the specificity of anti-acetyllysine antibodies, to competitively elute acetylated proteins from affinity columns, and as a standard in mass spectrometry-based quantification of acetylation.[13]

H-D-Lys(Ac)-OH: The Synthetic Tool for Probing and Stabilizing

H-D-Lys(Ac)-OH is not typically found in mammalian systems and is produced synthetically.[14][] Its value lies in its stereochemical difference from the natural L-isomer, which can be exploited for several key applications in drug development and biochemical research.

• Probing Enzyme Stereospecificity: The most powerful application of H-D-Lys(Ac)-OH is as a negative control to investigate the stereoselectivity of enzymes. Since KATs and KDACs have evolved to recognize L-lysine within a peptide chain, they are often highly stereospecific. An inability of a KDAC to deacetylate a peptide containing D-Lys(Ac) while readily deacetylating its L-Lys(Ac) counterpart is strong evidence of the enzyme's stereochemical fidelity.

• Enhancing Peptide Stability: A major hurdle in developing peptide-based drugs is their rapid degradation by proteases in the body.[1] Since proteases are overwhelmingly specific for L-amino acids, substituting an L-amino acid with its D-enantiomer at a cleavage site can render the peptide highly resistant to proteolysis. Incorporating H-D-Lys(Ac)-OH or its protected derivatives into a synthetic peptide can dramatically increase its in vivo half-life, a critical attribute for a therapeutic agent.[4]

Comparative Technical Analysis

The choice between H-L-Lys(Ac)-OH and H-D-Lys(Ac)-OH is dictated entirely by the experimental or therapeutic goal. Their core chemical properties are identical, but their biological properties are worlds apart.

Feature	H-L-Lys(Ac)-OH (N-ε-acetyl-L-lysine)	H-D-Lys(Ac)-OH (N-ε-acetyl-D-lysine)
Chemical Formula	C₈H₁₆N₂O₃	C₈H₁₆N₂O₃
Molecular Weight	188.22 g/mol [16]	188.20 g/mol []
Stereochemistry	L-configuration at the α-carbon	D-configuration at the α-carbon
Natural Abundance	Present in all domains of life as a PTM.[8][9]	Rare; found in some bacterial products.[1][4]
Biological Recognition	Recognized by KATs, KDACs, bromodomains, antibodies.	Generally not recognized by mammalian enzymes.
Proteolytic Stability	Susceptible to degradation when part of a peptide.	Confers high resistance to proteolysis to peptides.[1]
Primary Use Case	Biological standard, positive control, competitor in assays.	Negative control, probe for stereospecificity, therapeutic peptide stabilization.
CAS Number	692-04-6[16]	51621-57-9[14][]

Key Experimental Methodologies

Trustworthy protocols are self-validating. The following methodologies are designed to provide clear, interpretable results by directly comparing the two isomers.

Protocol: Synthesis of N-ε-acetyl-lysine Isomers

This protocol is adapted from established methods for the selective acetylation of the lysine side chain.[17][18] The key is to protect the α-amino group while acetylating the ε-amino group. A common route involves using a copper complex to temporarily shield the α-amino and carboxyl groups.

• Complexation: Dissolve L-lysine HCl or D-lysine HCl in water. Add basic copper(II) carbonate and heat the solution to boiling to form the copper(II)-lysinate complex. Filter the hot solution to remove excess copper carbonate.

• Acetylation: Cool the filtrate to room temperature. Add acetic anhydride dropwise while maintaining a basic pH (around 9-10) with the addition of a base like lithium hydroxide. The ε-amino group, being more nucleophilic and sterically accessible, will be preferentially acetylated.

• Decomplexation: After the reaction is complete (monitored by TLC), decompose the copper complex by bubbling hydrogen sulfide gas through the solution or by adding a chelating agent like EDTA. This will precipitate copper(II) sulfide.

• Purification: Filter off the copper sulfide. The resulting solution contains the desired N-ε-acetyl-lysine. Purify the product by ion-exchange chromatography or recrystallization from a water/ethanol mixture.

• Validation: Confirm the identity and purity of the final product using NMR spectroscopy and mass spectrometry. Verify the stereochemical integrity using a chiral HPLC method (see Protocol 6.3).

Protocol: In Vitro Deacetylation Assay to Probe Stereospecificity

This assay determines if a candidate KDAC enzyme can distinguish between the L- and D-isomers.

Caption: Workflow for an in vitro KDAC stereospecificity assay.

Methodology:

• Reagents: Purified KDAC enzyme, assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl), NAD⁺ (for sirtuins), H-L-Lys(Ac)-OH, H-D-Lys(Ac)-OH.

• Reaction Setup: Prepare three sets of reactions in microcentrifuge tubes:

  • L-Isomer: Assay buffer, NAD⁺ (if needed), H-L-Lys(Ac)-OH (e.g., 100 µM final concentration), and KDAC enzyme.

  • D-Isomer: Assay buffer, NAD⁺ (if needed), H-D-Lys(Ac)-OH (100 µM), and KDAC enzyme.

  • Negative Control: Assay buffer, NAD⁺ (if needed), H-L-Lys(Ac)-OH (100 µM), but no enzyme.

• Incubation: Initiate the reactions by adding the enzyme. Incubate at 37°C for a set time (e.g., 60 minutes).

• Quenching: Stop the reaction by adding a quenching solution, such as 0.1% trifluoroacetic acid (TFA) or an organic solvent like acetonitrile.

• Analysis: Analyze the reaction mixtures using LC-MS or a dedicated chiral HPLC method to separate and quantify the substrate (acetylated lysine) and the product (lysine).

• Interpretation: Significant product formation in the L-Isomer tube with little to no product in the D-Isomer tube demonstrates high stereospecificity of the enzyme for the natural L-enantiomer.

Protocol: Chiral HPLC for Isomer Separation

Analytical separation of the enantiomers is critical for quality control of synthesized material and for analyzing the results of enzymatic assays.

• Column Selection: Choose a chiral stationary phase (CSP) column. Popular choices for amino acid enantiomers include cyclodextrin-based or ligand-exchange columns.

• Mobile Phase: The mobile phase composition is critical and column-dependent. A common mobile phase for ligand-exchange chromatography is an aqueous solution of copper(II) sulfate. For other columns, mixtures of hexane/isopropanol or acetonitrile/water with additives may be used.

• Sample Preparation: Dissolve the sample (e.g., from a synthesis or enzymatic assay) in the mobile phase. Ensure the sample is filtered to remove particulates.

• Derivatization (Optional but Recommended): To improve resolution and detection, derivatize the amino acids with a fluorogenic reagent like o-phthaldialdehyde (OPA) or a UV-active tag. This step must be performed pre-column.

• Chromatography: Inject the sample onto the chiral column. Run an isocratic or gradient elution method. The two enantiomers will have different retention times, allowing for their separation and quantification.

• Validation: Run standards of pure H-L-Lys(Ac)-OH and H-D-Lys(Ac)-OH to confirm their respective retention times and validate the separation method.

Conclusion and Future Outlook

The distinction between H-D-Lys(Ac)-OH and H-L-Lys(Ac)-OH is a clear illustration of the principle of stereospecificity in biology. H-L-Lys(Ac)-OH remains the indispensable standard for studying the endogenous roles of lysine acetylation. Conversely, H-D-Lys(Ac)-OH provides a powerful synthetic tool, enabling researchers to probe the intricate stereochemical requirements of enzymes and to engineer peptides with superior therapeutic properties. As the fields of epigenetics and peptide therapeutics continue to advance, the strategic and informed use of these two isomers will be crucial for designing robust experiments, validating mechanistic hypotheses, and developing next-generation drugs with enhanced stability and efficacy.

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A Technical Guide to the Purity Standards of H-D-Lys(Ac)-OH for Researchers and Pharmaceutical Development

Foreword: The Critical Role of Purity in Scientific Integrity

In the landscape of drug discovery and biomedical research, the starting materials are the bedrock upon which reliable and reproducible results are built. H-D-Lys(Ac)-OH (N-epsilon-acetyl-D-lysine), a chiral amino acid derivative, is a vital building block in the synthesis of specialized peptides and other complex molecules. Its utility in creating compounds with enhanced stability, modified biological activity, or specific structural conformations makes it invaluable. However, the presence of impurities, even in minute quantities, can have profound and often detrimental effects on experimental outcomes, leading to misinterpretation of data and compromised therapeutic efficacy or safety. This guide provides an in-depth exploration of the purity standards for H-D-Lys(Ac)-OH, offering a framework for its rigorous quality assessment to ensure the integrity of your research and development endeavors.

Deconstructing Purity: Key Quality Attributes of H-D-Lys(Ac)-OH

The purity of H-D-Lys(Ac)-OH is not a singular metric but a composite of several critical attributes. Each of these parameters must be carefully controlled and quantified to guarantee the quality of the material.

Chemical Purity

Chemical purity refers to the proportion of H-D-Lys(Ac)-OH in the material, exclusive of any other chemical entities. Impurities can arise from the starting materials, side reactions during synthesis, or degradation upon storage.

Common Chemical Impurities:

• Unreacted Starting Materials: Residual D-lysine or acetylating agents.

• Di-acetylated Species: Acetylation at both the alpha and epsilon amino groups.

• Oligomeric Impurities: Formation of dipeptides or larger oligomers.

• Degradation Products: Resulting from hydrolysis or other decomposition pathways.

Chiral Purity (Enantiomeric Purity)

As a chiral molecule, the presence of the opposite enantiomer, H-L-Lys(Ac)-OH, is a critical impurity. In peptide synthesis, the incorporation of the incorrect enantiomer can lead to diastereomeric peptides with altered three-dimensional structures, biological activities, and immunogenic potentials.[1] The therapeutic effect of a synthetic peptide is highly dependent on its amino acid enantiomeric purity.[1]

Water Content

The presence of water can affect the accurate weighing of the compound and may participate in side reactions during subsequent synthetic steps. Karl Fischer titration is the gold standard for determining water content in amino acid derivatives.[2]

Residual Solvents

Organic solvents used during the synthesis and purification of H-D-Lys(Ac)-OH may remain in the final product. These residual solvents are considered impurities and are often regulated to be below specific limits due to their potential toxicity.[3]

Establishing the Gold Standard: Recommended Purity Specifications

While a specific monograph for H-D-Lys(Ac)-OH may not be universally established in all pharmacopeias, a set of stringent purity specifications can be derived from general guidelines for amino acids in the European Pharmacopoeia (Ph. Eur.) and the United States Pharmacopeia (USP), as well as from the quality requirements for starting materials in peptide synthesis.[4][5]

Table 1: Recommended Purity Specifications for H-D-Lys(Ac)-OH

Parameter	Recommended Specification	Primary Analytical Method
Appearance	White to off-white crystalline powder	Visual Inspection
Identity	Conforms to the structure of H-D-Lys(Ac)-OH	¹H NMR, ¹³C NMR, IR, Mass Spectrometry
Assay (Chemical Purity)	≥ 99.0% (on dried basis)	HPLC, Titration
Chiral Purity (L-enantiomer)	≤ 0.5%	Chiral HPLC, GC-MS (after derivatization)
Water Content	≤ 1.0%	Karl Fischer Titration
Residual Solvents	Complies with ICH Q3C guidelines	Headspace GC-MS
Heavy Metals	≤ 10 ppm	ICP-MS or AAS

The Analytical Arsenal: Methodologies for Purity Verification

A multi-pronged analytical approach is essential for the comprehensive characterization and purity assessment of H-D-Lys(Ac)-OH. The following sections detail the principles and provide step-by-step protocols for the key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Reverse-phase HPLC (RP-HPLC) is a powerful technique for separating and quantifying H-D-Lys(Ac)-OH from its non-chiral impurities.

Experimental Protocol: RP-HPLC for Chemical Purity

• Column: C18, 5 µm, 4.6 x 250 mm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve a precisely weighed amount of H-D-Lys(Ac)-OH in Mobile Phase A to a final concentration of 1 mg/mL.

• Injection Volume: 10 µL.

• Quantification: Determine the area percentage of the main peak relative to the total area of all peaks.

Diagram: HPLC Workflow for Chemical Purity

Caption: Workflow for assessing the chemical purity of H-D-Lys(Ac)-OH using RP-HPLC.

Chiral High-Performance Liquid Chromatography (Chiral HPLC) for Enantiomeric Purity

Direct separation of enantiomers can be achieved using a chiral stationary phase (CSP). This is the most accurate method for determining the enantiomeric purity of H-D-Lys(Ac)-OH.[6]

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• Column: Chiral stationary phase column (e.g., Crown ether-based or polysaccharide-based).

• Mobile Phase: A mixture of an organic solvent (e.g., methanol, ethanol, or acetonitrile) and an aqueous buffer (e.g., perchloric acid or formic acid in water). The exact composition must be optimized for the specific column. For a crown-ether CSP, a mobile phase of 84% MeOH/16% H₂O with 5 mM HClO₄ can be a starting point.[7]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Injection Volume: 10 µL.

• Quantification: The percentage of the L-enantiomer is calculated from the peak areas of the two enantiomers.

Diagram: Chiral Separation Principle

Caption: Principle of enantiomeric separation of H-D-Lys(Ac)-OH by chiral HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

¹H and ¹³C NMR spectroscopy are indispensable for confirming the chemical structure of H-D-Lys(Ac)-OH and for detecting certain impurities.

Expected Chemical Shifts (in D₂O):

• ¹H NMR:

  • ~3.7 ppm (t, 1H, α-CH)

  • ~3.1 ppm (t, 2H, ε-CH₂)

  • ~1.9 ppm (s, 3H, acetyl-CH₃)

  • 1.3-1.9 ppm (m, 6H, β, γ, δ-CH₂)

• ¹³C NMR:

  • ~175 ppm (COOH)

  • ~174 ppm (C=O, acetyl)

  • ~55 ppm (α-C)

  • ~39 ppm (ε-C)

  • ~30 ppm (δ-C)

  • ~28 ppm (β-C)

  • ~22 ppm (γ-C)

  • ~21 ppm (acetyl-CH₃)

Experimental Protocol: NMR Analysis

• Solvent: Deuterated water (D₂O) or another suitable deuterated solvent.

• Concentration: 5-10 mg of the sample in 0.5-0.7 mL of solvent.

• Instrument: 400 MHz or higher NMR spectrometer.

• Analysis: Acquire ¹H and ¹³C spectra. The absence of unexpected signals and the correct integration of the proton signals provide evidence of high purity.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of H-D-Lys(Ac)-OH (C₈H₁₆N₂O₃, MW: 188.23 g/mol ). High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

Expected Mass Spectra:

• Electrospray Ionization (ESI) in positive mode: [M+H]⁺ at m/z 189.1234.

• A characteristic fragment ion for acetylated lysine is often observed at m/z 126.1.[8][9]

Experimental Protocol: Mass Spectrometry

• Ionization Source: Electrospray Ionization (ESI).

• Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high resolution.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol/water) at a low concentration (e.g., 10 µg/mL).

• Analysis: Infuse the sample solution into the mass spectrometer and acquire the spectrum.

Karl Fischer Titration for Water Content

This is a standard method for the accurate determination of water content.

Experimental Protocol: Karl Fischer Titration

• Titrator: A coulometric or volumetric Karl Fischer titrator.

• Reagents: Karl Fischer reagents (e.g., Hydranal™-Composite 5).

• Procedure: a. Standardize the titrator with a known amount of water. b. Accurately weigh a sample of H-D-Lys(Ac)-OH and add it to the titration vessel. c. The instrument will automatically titrate the water present in the sample and calculate the water content. For amino acids, which can be poorly soluble in methanol, formamide can be used as a solvent or a KF oven can be employed.[2]

Gas Chromatography (GC) for Residual Solvents

Headspace GC coupled with a mass spectrometer (GC-MS) is the preferred method for identifying and quantifying residual solvents.

Experimental Protocol: Headspace GC-MS for Residual Solvents

• Instrument: Headspace sampler coupled to a GC-MS system.

• Column: A column suitable for the separation of volatile organic compounds (e.g., a 6% cyanopropylphenyl-94% dimethylpolysiloxane phase).

• Sample Preparation: Accurately weigh the sample into a headspace vial and add a suitable solvent (e.g., DMSO or DMF).

• Analysis: The vial is heated in the headspace autosampler to volatilize the solvents, which are then injected into the GC-MS for separation and detection. The results are compared against a standard containing known amounts of the potential residual solvents.

The Impact of Impurities: A Ripple Effect in Research and Development

The adherence to stringent purity standards for H-D-Lys(Ac)-OH is not merely an academic exercise; it has profound practical implications.

• In Peptide Synthesis: The presence of the L-enantiomer can lead to the formation of diastereomeric peptides, which are difficult to separate and can have unpredictable biological properties.[10] Chemical impurities can lead to truncated or modified peptide sequences, reducing the yield of the desired product and complicating purification.[11]

• In Drug Development: Impurities in a drug substance can affect its efficacy, safety, and stability. Regulatory agencies such as the FDA and EMA have strict guidelines on the control of impurities in active pharmaceutical ingredients (APIs) and their starting materials.[11]

• In Basic Research: The use of impure H-D-Lys(Ac)-OH can lead to erroneous experimental results, confounding the interpretation of biological data and leading to a lack of reproducibility.

Conclusion: A Commitment to Quality

The quality of H-D-Lys(Ac)-OH is a cornerstone of reliable and impactful scientific research and pharmaceutical development. By implementing a comprehensive analytical strategy that addresses chemical purity, chiral purity, water content, and residual solvents, researchers can ensure the integrity of their work. This guide provides a robust framework for establishing and verifying the purity of this critical building block, empowering scientists to proceed with confidence in the quality of their materials and the validity of their results.

References

• Application of the CIRAD mass spectrometry approach for lysine acetylation site discovery. PubMed. [Link]

• Discovery of lysine post-translational modifications through mass spectrometric detection. PubMed. [Link]

• Synthetic Peptides: Understanding The New CMC Guidelines. DLRC Group. [Link]

• Proteins & Peptides Residual Solvent and Volatile Impurity Analysis. CD Formulation. [Link]

• Enantiomeric purity of synthetic therapeutic peptides: A review. PubMed. [Link]

• Water in Amino acids - Karl Fischer application. Merck Millipore. [Link]

• Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry. American Chemical Society. [Link]

• Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. PubMed. [Link]

• Separation of D and L amino acids by liquid chromatography: use of chiral eluants. PubMed. [Link]

• Mass Spectrometric Identification of Novel Lysine Acetylation Sites in Huntingtin. PMC - NIH. [Link]

• A direct nuclear magnetic resonance method to investigate lysine acetylation of intrinsically disordered proteins. PMC - NIH. [Link]

• Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. NIH. [Link]

• [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, H2O, experimental) (HMDB0000182). Human Metabolome Database. [Link]

• Ac-Lys(Boc)-OH [23500-04-1]. Aapptec Peptides. [Link]

• Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. [Link]

• A Method for the Qualitative and Quantitative Determination of the Amino Acid Composition of Pharmaceutical Products. SGS. [Link]

• Proposal for New General USP Chapter on Quality Attributes of Starting Materials for the Chemical Synthesis of Therapeutic Peptides. ECA Academy. [Link]

• 1 H and 13 C NMR spectra of N e -trifluoroacetyl-L-lysine (Kt). ResearchGate. [Link]

• Conformational features and ionization states of Lys side chains in a protein studied using the stereo-array isotope labeling (SAIL) NMR method. Recent Progress in NMR Spectroscopy. [Link]

• Enzymatic Cascade Reactions for the Synthesis of Chiral Amino Alcohols from L-lysine. NIH. [Link]

• GENERAL INFORMATION. Japanese Pharmacopoeia. [Link]

• <1052> Amino Acid Determination. US Pharmacopeia (USP). [Link]

• Asymmetric Synthesis of Lysine Analogues with Reduced Basicity, and their Incorporation into Proteasome Inhibitors. Scholarly Publications Leiden University. [Link]

• Facile Solid-Phase Synthesis of Well-Defined Defect Lysine Dendrimers. PMC - NIH. [Link]

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• 4. A Method for the Qualitative and Quantitative Determination of the Amino Acid Composition of Pharmaceutical Products | SGS [sgs.com]
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• 11. Synthetic Peptides: Understanding The New CMC Guidelines [dlrcgroup.com]

Protocols & Analytical Methods

Application Note &amp; Protocols: Utilizing Acetylated Lysine Substrates for Deacetylase Activity Assays

Introduction: Unveiling the Role of Lysine Deacetylases

The reversible acetylation of lysine residues on histone and non-histone proteins is a critical post-translational modification that governs a vast array of cellular processes, from gene expression to metabolic homeostasis.[1][2] The enzymes responsible for removing these acetyl groups, known as lysine deacetylases (KDACs), are central regulators in this dynamic system.[2] These enzymes are broadly categorized into two main families based on their catalytic mechanism: the zinc-dependent "classical" histone deacetylases (HDACs) and the NAD⁺-dependent sirtuins (SIRTs), which are Class III HDACs.[3][4]

Given their profound impact on cell biology, the aberrant activity of HDACs and sirtuins has been implicated in numerous diseases, including cancer and neurological disorders, making them prime therapeutic targets.[1][5] Consequently, robust and reliable methods for measuring the enzymatic activity of these deacetylases are indispensable for basic research and high-throughput screening (HTS) of potential inhibitors in drug discovery.[6]

This guide provides a comprehensive overview and detailed protocols for using N-ε-acetyl-lysine derivatives, such as those based on the H-D-Lys(Ac)-OH moiety, as substrates in sensitive colorimetric and fluorometric assays to quantify the activity of Class I, II, and III deacetylases.

Principle of the Deacetylase Activity Assay

The most common methods for measuring deacetylase activity in vitro rely on a coupled, two-step enzymatic reaction that generates a quantifiable signal.[5][7] The core of this system is a synthetic peptide substrate containing an acetylated lysine residue. This substrate is engineered with a covalently attached reporter molecule—either a chromophore (like p-nitroanilide, pNA) or a fluorophore (like 7-amino-4-methylcoumarin, AMC)—whose signal is quenched in the conjugated form.[8]

The assay proceeds as follows:

• Deacetylation: In the first step, a sample containing active deacetylase (such as a purified enzyme or a cell lysate) removes the acetyl group from the lysine side chain of the substrate.[5]

• Signal Generation: The deacetylated substrate is now susceptible to cleavage by a second enzyme, the "developer" (commonly trypsin), which is added in the second step.[6][9] Trypsin specifically cleaves the peptide bond C-terminal to lysine, releasing the free, unquenched chromophore or fluorophore.[9] The resulting increase in absorbance or fluorescence is directly proportional to the deacetylase activity in the sample.[10]

This two-step approach provides a simple, plate-based method well-suited for high-throughput applications.

Figure 2: General Experimental Workflow. A streamlined overview of the key stages in performing a deacetylase activity assay.

Protocol 1: Fluorometric Assay for Classical HDACs (Class I, II, IV)

This protocol is designed for zinc-dependent HDACs using a fluorogenic substrate like Boc-Lys(Ac)-AMC.

• Standard Curve Preparation: Prepare a serial dilution of free AMC standard (e.g., 0 to 50 µM) in HDAC Assay Buffer in a 96-well white plate. This will be used to quantify the amount of product generated.

• Reaction Setup: In separate wells of the 96-well plate, prepare the following reactions (total volume 50 µL):

  • Sample Wells: 2-10 µL of enzyme source (e.g., HeLa nuclear extract or purified HDAC), bring volume to 50 µL with HDAC Assay Buffer.

  • Positive Control: A known active HDAC enzyme. [5] * Inhibitor Control: Enzyme source pre-incubated with Trichostatin A (TSA, final concentration ~10 µM) for 10-15 minutes. [5] * No-Enzyme Blank: 50 µL of HDAC Assay Buffer only.

• Initiate Reaction: Add 5 µL of the fluorometric substrate (e.g., 2 mM stock of Boc-Lys(Ac)-AMC, for a final concentration of 200 µM) to all wells. Mix gently.

• First Incubation: Incubate the plate at 37°C for 30-60 minutes. The optimal time may vary and should be determined to ensure the reaction is within the linear range.

• Develop Signal: Add 50 µL of Developer Solution (containing trypsin and TSA to stop the HDAC reaction) to each well. Mix gently.

• Second Incubation: Incubate the plate at 37°C for 15-20 minutes.

• Measure Fluorescence: Read the plate in a microplate reader at an excitation wavelength of 350-360 nm and an emission wavelength of 450-460 nm. [11]

Protocol 2: Fluorometric Assay for Sirtuins (Class III HDACs)

This protocol is adapted for NAD⁺-dependent sirtuins. The key modification is the addition of NAD⁺.

• Standard Curve and Reaction Setup: Follow steps 1 and 2 from Protocol 4.1. Use a Sirtuin-specific assay buffer.

• Prepare Reaction Mix: Prepare a master mix containing the Sirtuin substrate and NAD⁺ in Sirtuin Assay Buffer. The final concentration of NAD⁺ should typically be between 0.2-1 mM. [12]3. Initiate Reaction: Add the Reaction Mix to all wells.

• Incubation and Development: Follow steps 4-7 from Protocol 4.1. The developer solution should also contain a sirtuin inhibitor (e.g., nicotinamide) to stop the reaction.

Protocol 3: High-Throughput Inhibitor Screening

This workflow is designed to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound.

• Compound Plating: Prepare a serial dilution of the test compound in assay buffer directly in the 96-well plate. Include a "no inhibitor" control (vehicle, e.g., DMSO) and a "full inhibition" control (e.g., TSA).

• Add Enzyme: Add the deacetylase enzyme to all wells (except the no-enzyme blank) and incubate for 10-15 minutes to allow the compound to bind.

• Run Assay: Proceed with the assay as described in Protocol 4.1 or 4.2 by adding the substrate (and NAD⁺ for sirtuins).

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls and plot the results to determine the IC₅₀ value.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average fluorescence reading of the "No-Enzyme Blank" wells from all other readings.

• Standard Curve: Plot the background-subtracted fluorescence values for the AMC standards against their known concentrations. Perform a linear regression to obtain the slope (fluorescence units per pmol of AMC).

• Calculate Product Formed: Use the standard curve's slope to convert the fluorescence readings from the sample wells into the amount of product (AMC) generated (in pmol).

  • Amount of AMC (pmol) = (Sample RFU) / (Slope of Standard Curve)

• Determine Enzyme Activity: Calculate the specific activity of the enzyme.

  • Activity (pmol/min/µg) = (Amount of AMC) / (Incubation Time in min × µg of protein)

• IC₅₀ Determination: For inhibitor screening, calculate the percent inhibition:

  • % Inhibition = 100 × [1 - (Signal with Inhibitor / Signal without Inhibitor)]

  • Plot % Inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

Plate Layout Example for IC₅₀ Determination	Col 1-2	Col 3	Col 4	Col 5	Col 6-11	Col 12
Row A-C	Standard Curve	Blank	100% Activity (Vehicle)	Max Inhibition (TSA)	Serial Dilution of Compound 1	Blank
Row D-F	Standard Curve	Blank	100% Activity (Vehicle)	Max Inhibition (TSA)	Serial Dilution of Compound 2	Blank
Row G-H	(Buffer/Controls)

Field-Proven Insights & Troubleshooting

• Substrate Specificity: While simple acetyl-lysine substrates are versatile, be aware that different HDAC and sirtuin isoforms exhibit preferences for the peptide sequence flanking the acetylated lysine. [3]For isoform-specific studies, a substrate based on a known physiological target may yield more relevant results.

• Sirtuin Assay Artifacts: Standard fluorogenic assays have been reported to cause artificial activation of sirtuins by certain compounds (e.g., resveratrol). [12]For validating sirtuin modulators, consider orthogonal, label-free assays that measure the production of the natural co-product, nicotinamide. [12]* Trypsin Inhibitors: When screening compound libraries, be aware that any compounds that inhibit the trypsin in the developer solution will appear as false-positive HDAC inhibitors. [6]It is crucial to run a counterscreen against the developer enzyme to rule out such off-target effects.

Problem	Possible Cause	Solution
High background signal	Substrate degradation	Aliquot substrate and protect from light and repeated freeze-thaw cycles.
Contaminated reagents	Use fresh, high-purity reagents and water.
Low signal / No activity	Inactive enzyme	Use a fresh enzyme aliquot; verify activity with a positive control.
Incorrect buffer/pH	Ensure buffer composition and pH are optimal for the specific enzyme.
Missing NAD⁺ (Sirtuin assay)	Verify the addition and concentration of NAD⁺ for all sirtuin reactions.
Inconsistent replicates	Pipetting errors	Use calibrated pipettes; mix wells gently but thoroughly.
Temperature fluctuations	Ensure consistent incubation temperatures.

References

• HDAC Activity Assay Kit (Colorimetric) (ab1432). (n.d.). Abcam.
• HDAC Assay Kits. (n.d.). Biocompare.
• Bowers, A. A., et al. (2008). Development of a fluorescence polarization based assay for histone deacetylase ligand discovery. Journal of the American Chemical Society, 130(34), 11219–11222.
• Hai, Y., et al. (2017). HDAC8 Substrates: Histones and Beyond. ACS Chemical Biology, 12(4), 887–895.
• Deacetylase Assay Kits. (n.d.). BPS Bioscience.
• Histone Deacetylase Assay Kit, Fluorometric. (n.d.). Sigma-Aldrich.
• Van Scoyk, A., et al. (2020). Bioluminescence assay of lysine deacylase sirtuin activity. STAR Protocols, 1(2), 100089.
• Histone Deacetylase (HDAC) Activity Assay Kit (Fluorometric) (AB156064). (n.d.). Abcam.
• HDAC substrate, colorimetric (Boc-Lys(Ac)-pNA). (n.d.). Abcam.
• A Novel, Substrate-Agnostic Class III HDAC Activity Assay. (n.d.). EMD Millipore.
• Purification and enzymatic assay of class I histone deacetylase enzymes. (2017). Journal of Visualized Experiments, (128), 56254.
• Zwergel, C., et al. (2021). Class I histone deacetylases catalyze lysine lactylation. Science Advances, 7(46), eabi6569.
• Itoh, Y., et al. (2019). Chemical and structural biology of protein lysine deacetylases. Journal of Biochemistry, 165(1), 11–21.
• Sirtuin Activity Assay Kit (EPI018) - Technical Bulletin. (n.d.). Sigma-Aldrich.
• Seto, E., & Yoshida, M. (2014). Erasers of histone acetylation: the histone deacetylase enzymes. Cold Spring Harbor Perspectives in Biology, 6(4), a018713.
• Histone deacetylase. (n.d.). In Wikipedia.

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• 5. Histone Deacetylase Assay Kit, Fluorometric sufficient for 100 assays (96 well plates) HDAC Assay Kit [sigmaaldrich.com]
• 6. Development of a fluorescence polarization based assay for histone deacetylase ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. Histone Deacetylase (HDAC) Activity Assay Kit (Fluorometric) | Abcam [abcam.com]
• 9. Purification and enzymatic assay of class I histone deacetylase enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bioluminescence assay of lysine deacylase sirtuin activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Class I histone deacetylases catalyze lysine lactylation[image] - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]

Application Note &amp; Protocol: The Strategic Use of H-D-Lys(Ac)-OH as a Mass Spectrometry Standard for Acetyl-Lysine Quantification

Abstract

The reversible acetylation of lysine residues is a critical post-translational modification (PTM) that regulates a vast array of cellular processes, including gene expression, protein stability, and metabolic pathways. Accurate and precise quantification of site-specific lysine acetylation is therefore paramount for advancing our understanding of cellular biology and for the development of novel therapeutics. This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of N-delta-acetyl-L-lysine (H-D-Lys(Ac)-OH) as an external standard in mass spectrometry-based quantitative proteomics workflows. We will delve into the underlying principles of its application, provide step-by-step protocols for standard preparation and calibration curve generation, and discuss best practices for data analysis to ensure the highest level of accuracy and reproducibility.

Introduction: The Imperative for Accurate Quantification of Lysine Acetylation

Lysine acetylation, once thought to be a modification exclusive to histones, is now recognized as a widespread and dynamic regulatory mechanism affecting thousands of proteins in various cellular compartments. The enzymes responsible for this modification, lysine acetyltransferases (KATs) and lysine deacetylases (KDACs), are themselves significant targets for drug discovery, particularly in the fields of oncology and neurodegenerative diseases. Consequently, the ability to reliably quantify changes in lysine acetylation levels is a critical requirement for both basic research and pharmaceutical development.

Mass spectrometry (MS) has emerged as the premier technology for the large-scale identification and quantification of protein PTMs. However, the inherent variability in MS signal intensity necessitates the use of appropriate standards for accurate quantification. While stable isotope-labeled internal standards are often employed, external calibration curves generated with well-characterized, high-purity standards like H-D-Lys(Ac)-OH offer a robust and cost-effective alternative for the absolute quantification of acetylated lysine residues in complex biological samples.

H-D-Lys(Ac)-OH: A Profile of the Standard

H-D-Lys(Ac)-OH is the delta-acetylated form of the amino acid lysine. Its chemical structure is well-defined, and it is available in high purity, making it an ideal candidate for an external standard.

Table 1: Physicochemical Properties of H-D-Lys(Ac)-OH

Property	Value
Chemical Formula	C8H16N2O3
Molecular Weight	188.22 g/mol
Monoisotopic Mass	188.1161 Da
CAS Number	207633-87-4
Form	Solid
Solubility	Water

The delta-acetylation on the side chain of H-D-Lys(Ac)-OH mimics the modification found in acetylated proteins, ensuring that its ionization and fragmentation behavior in the mass spectrometer are representative of the target analytes. This is a crucial aspect for its function as a reliable standard.

Experimental Workflow: From Standard Preparation to Data Analysis

The successful use of H-D-Lys(Ac)-OH as a standard hinges on a meticulously executed experimental workflow. The following sections provide a detailed, step-by-step guide.

Preparation of Stock and Working Standards

Accurate preparation of the standard solutions is the foundation of a reliable calibration curve.

Protocol 1: Preparation of H-D-Lys(Ac)-OH Stock and Working Solutions

• Materials:

  • H-D-Lys(Ac)-OH (high purity, ≥98%)

  • LC-MS grade water

  • LC-MS grade solvent (e.g., acetonitrile or methanol)

  • Calibrated analytical balance

  • Volumetric flasks (Class A)

  • Pipettes (calibrated)

• Procedure for 1 mM Stock Solution:

  • Allow the vial of H-D-Lys(Ac)-OH to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh approximately 1.88 mg of H-D-Lys(Ac)-OH using a calibrated analytical balance.

  • Quantitatively transfer the weighed solid to a 10 mL Class A volumetric flask.

  • Add approximately 5 mL of LC-MS grade water to dissolve the solid.

  • Once fully dissolved, bring the volume up to the 10 mL mark with LC-MS grade water.

  • Cap the flask and invert several times to ensure homogeneity. This is your 1 mM stock solution.

  • Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

• Procedure for Working Standards:

  • Prepare a series of working standards by serially diluting the 1 mM stock solution.

  • The concentration range of your working standards should bracket the expected concentration of acetylated lysine in your samples. A typical range might be from 1 µM to 100 µM.

  • For example, to prepare a 100 µM working standard, dilute 1 mL of the 1 mM stock solution to a final volume of 10 mL with your LC-MS running buffer.

Generation of the Calibration Curve

The calibration curve establishes the relationship between the concentration of the standard and the response of the mass spectrometer.

Protocol 2: Generating a Calibration Curve with H-D-Lys(Ac)-OH

• LC-MS/MS Analysis:

  • Set up your Liquid Chromatography-Mass Spectrometry (LC-MS) system with a suitable method for separating and detecting H-D-Lys(Ac)-OH.

  • Inject equal volumes of each of your working standards, starting with the lowest concentration and ending with the highest.

  • Include blank injections (running buffer only) between each standard to minimize carryover.

• Data Acquisition:

  • Acquire data in a mode that allows for quantification, such as Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM).

  • The precursor ion for H-D-Lys(Ac)-OH will be [M+H]+ with an m/z of 189.1234.

  • Monitor characteristic fragment ions. A common and specific fragment ion for acetylated lysine is at m/z 143.1, corresponding to the loss of the carboxyl group and ammonia.

Table 2: Example SRM Transitions for H-D-Lys(Ac)-OH

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
189.1234	143.1025	15
189.1234	84.0813	20

Note: Optimal collision energies may vary depending on the mass spectrometer used and should be empirically determined.

Data Analysis and Quantification

• Peak Integration:

  • Integrate the peak area of the selected fragment ion for each of the working standards.

• Calibration Curve Construction:

  • Plot the integrated peak area (y-axis) against the corresponding concentration of H-D-Lys(Ac)-OH (x-axis).

  • Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) will be used for quantification. An R² value > 0.99 is generally considered acceptable.

• Sample Quantification:

  • Analyze your biological samples using the same LC-MS/MS method.

  • Integrate the peak area for the acetylated lysine analyte in your sample.

  • Use the equation from your calibration curve to calculate the concentration of the analyte in your sample.

Figure 1: Workflow for quantitative analysis using H-D-Lys(Ac)-OH.

Trustworthiness and Self-Validation: Ensuring Data Integrity

To ensure the reliability of your quantitative data, it is essential to incorporate self-validating steps into your protocol.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from your stock solution. These should be run at the beginning, middle, and end of your sample sequence to assess the stability and performance of the LC-MS system throughout the analysis.

• Linearity and Range: The calibration curve should be linear over the range of concentrations used. If it is not, you may need to adjust the concentration range or use a different regression model.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Empirically determine the LOD and LOQ for your assay to understand the lower limits of its reliable performance.

Authoritative Grounding and Mechanistic Insights

The use of external standards for quantification in mass spectrometry is a well-established practice. The fundamental principle is that under identical analytical conditions, the signal intensity of an analyte is directly proportional to its concentration. By analyzing a series of known concentrations of a standard that is chemically identical or highly similar to the analyte of interest, a response curve can be generated. This curve then serves as a reference for determining the concentration of the analyte in an unknown sample.

The choice of H-D-Lys(Ac)-OH as a standard is based on its structural identity to the acetylated lysine residues that are liberated from proteins during sample preparation for PTM analysis (e.g., after enzymatic digestion). This structural similarity ensures that the standard and the analyte will have nearly identical chromatographic retention times and ionization efficiencies, which is a critical requirement for accurate quantification.

Conclusion

H-D-Lys(Ac)-OH is a valuable tool for the accurate and precise quantification of acetylated lysine in complex biological samples. By following the detailed protocols and best practices outlined in this application note, researchers, scientists, and drug development professionals can generate high-quality, reproducible data to advance their understanding of the critical role of lysine acetylation in health and disease. The use of a well-characterized external standard like H-D-Lys(Ac)-OH is a cornerstone of robust quantitative proteomics and is essential for making meaningful biological discoveries and for the development of effective new medicines.

References

• PubChem Compound Summary for CID 273398, N-delta-acetyl-L-lysine. National Center for Biotechnology Information. [Link]

• Apexbio. apexbio.com. [Link]

• Jubilant Biosys. jubilantbiosys.com. [Link]

• Angene. angenetech.com. [Link]

Application Note: Leveraging H-D-Lys(Ac)-OH for the Investigation of Acetylation-Dependent Protein-Protein Interactions

Abstract

Lysine acetylation is a fundamental post-translational modification (PTM) that governs a vast array of cellular processes by modulating protein-protein interactions (PPIs).[1] This modification, which neutralizes the positive charge of the lysine side chain, creates specific recognition sites for a class of reader proteins known as bromodomains.[2][3] Understanding these interactions is critical for elucidating signaling pathways and for the development of novel therapeutics. This guide provides an in-depth exploration of H-D-Lys(Ac)-OH, Nε-Acetyl-D-lysine, as a unique and powerful chemical tool for studying these acetylation-dependent PPIs. We detail its application in the synthesis of stereospecific peptide probes and controls, and provide comprehensive, field-proven protocols for their use in quantitative binding assays and inhibitor screening.

Part 1: The Molecular Basis of Acetyl-Lysine Recognition

The Role of Lysine Acetylation in Cellular Signaling

The acetylation of the ε-amino group of a lysine residue is a reversible PTM catalyzed by lysine acetyltransferases (KATs) and removed by lysine deacetylases (KDACs).[1] This simple chemical change has profound biological consequences. By converting the positively charged primary amine into a neutral amide, acetylation directly alters a protein's electrostatic properties.[2] This can influence protein conformation, stability, and, most critically, its interaction with other proteins.[1][4] These acetylation-mediated PPIs are central to the regulation of gene transcription, DNA repair, and metabolism.[5]

Bromodomains: The "Readers" of Acetyl-Lysine Marks

The primary mediators of acetylation signaling are proteins that contain a specialized reader module known as the bromodomain (BrD).[5] Bromodomains are ~110 amino acid structural motifs that function as specific recognition domains for acetylated lysine (Kac) residues.[3] They feature a conserved hydrophobic pocket that accommodates the acetyl-methyl group and forms a key hydrogen bond with the acetyl-carbonyl oxygen, enabling high-affinity binding to acetylated sequences on proteins like histones and transcription factors.[6] The human proteome contains over 60 bromodomains across more than 40 proteins, highlighting their importance in cellular function and their attractiveness as therapeutic targets in oncology and inflammatory diseases.[5]

Caption: Bromodomain recognition of an acetylated lysine residue.

Part 2: H-D-Lys(Ac)-OH – A Unique Chemical Probe

To dissect the function of a specific bromodomain-Kac interaction, researchers require precisely defined chemical tools. Synthetic peptides that mimic the acetylated region of a target protein are invaluable for in vitro binding assays and inhibitor development. H-D-Lys(Ac)-OH provides a unique advantage in this context.

Chemical Properties

Property	Value	Source
Full Name	Nε-Acetyl-D-lysine hydrochloride	[7]
Molecular Formula	C₈H₁₆N₂O₃·HCl	[7]
Molecular Weight	224.7 g/mol	[7]
Stereochemistry	D-enantiomer	-
Primary Application	Building block for peptide synthesis	[8]

The Critical Importance of the D-Enantiomer

Biological systems almost exclusively utilize L-amino acids. The use of the unnatural D-enantiomer, H-D-Lys(Ac)-OH, offers two distinct experimental advantages:

• Proteolytic Stability: Peptides incorporating D-amino acids are highly resistant to degradation by proteases, which are stereospecifically configured to cleave peptide bonds between L-amino acids. This ensures the stability of peptide probes in complex biological samples like cell lysates or serum.

• Stereospecific Negative Control: Protein-ligand interactions, such as the binding of a bromodomain to a Kac-containing peptide, are exquisitely stereospecific. A peptide synthesized with D-Lys(Ac) should exhibit significantly reduced or no binding to its target bromodomain compared to its L-Lys(Ac) counterpart. This makes it the perfect negative control to confirm that the observed interaction is not due to non-specific or artefactual binding.

Part 3: Synthesis of Acetylated Peptides for PPI Studies

The primary application of H-D-Lys(Ac)-OH is as a building block in Solid-Phase Peptide Synthesis (SPPS). For incorporation into a growing peptide chain using standard protocols, the alpha-amino group must be temporarily protected, typically with a Fluorenylmethyloxycarbonyl (Fmoc) group. Therefore, the reagent used directly in synthesis is Fmoc-D-Lys(Ac)-OH .

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the synthesis of two peptides: a target L-peptide and its corresponding D-control peptide.

Principle: SPPS involves the stepwise addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble resin support. The cycle of deprotection and coupling is repeated until the desired sequence is assembled, after which the peptide is cleaved from the resin.

Caption: Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Methodology:

• Resin Preparation: Start with a Rink Amide resin to yield a C-terminally amidated peptide. Swell the resin in dimethylformamide (DMF) for 30 minutes.

• First Amino Acid Coupling:

  • Perform Fmoc deprotection on the resin using 20% piperidine in DMF for 10-15 minutes.

  • Wash the resin thoroughly with DMF.

  • Couple the first C-terminal Fmoc-protected amino acid using a coupling agent like HBTU and a base like DIPEA in DMF. Allow the reaction to proceed for 1-2 hours.

• Chain Elongation Cycle:

  • Deprotection: Remove the Fmoc group from the newly added amino acid with 20% piperidine in DMF.

  • Washing: Wash the resin with DMF to remove excess reagents.

  • Coupling: Activate and couple the next Fmoc-protected amino acid in the sequence. For the acetylated position, use Fmoc-L-Lys(Ac)-OH for the target peptide or Fmoc-D-Lys(Ac)-OH for the control peptide.[9][10]

  • Repeat this cycle for all amino acids in the sequence.

• Final Cleavage and Deprotection:

  • After the final coupling, perform a final Fmoc deprotection.

  • Wash the resin with DMF, followed by dichloromethane (DCM).

  • Treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification and Verification:

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and air-dry the pellet.

  • Resuspend the peptide in a water/acetonitrile mixture and purify using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Verify the mass and purity of the final peptide product using mass spectrometry.

Part 4: Experimental Protocols for Studying PPIs

Once synthesized, these peptides are ready for use in a variety of assays to probe bromodomain interactions.

Protocol 2: Quantitative Binding Assay via Fluorescence Polarization (FP)

Principle: FP measures the change in the tumbling rate of a fluorescent molecule. A small, fluorescently-labeled peptide tumbles rapidly in solution, resulting in low polarization of emitted light. Upon binding to a much larger protein (e.g., a bromodomain), the complex tumbles much more slowly, leading to a significant increase in polarization. This change can be used to calculate the binding affinity (Kd).

Caption: The principle of a Fluorescence Polarization (FP) binding assay.

Methodology:

• Reagent Preparation:

  • Synthesize a fluorescently-labeled version of the L-peptide (e.g., with a 5-FAM tag at the N-terminus).

  • Prepare a dilution series of the purified bromodomain protein in assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.1% BSA).

  • Prepare concentrated stocks of the unlabeled L-peptide and D-peptide for control experiments.

• Assay Setup:

  • In a 384-well, low-volume black plate, add the fluorescent peptide to each well at a fixed final concentration (typically 1-10 nM).

  • Add the bromodomain protein at varying concentrations across the plate, creating a titration curve. Include a "no protein" control.

  • Incubate the plate at room temperature for 15-30 minutes to allow binding to reach equilibrium.

• Data Acquisition:

  • Read the plate on a plate reader equipped with appropriate filters for the fluorophore, measuring both parallel and perpendicular fluorescence intensity.

  • The instrument software will calculate the polarization in millipolarization units (mP).

• Data Analysis and Controls:

  • Plot the change in mP as a function of bromodomain concentration.

  • Fit the data to a one-site binding equation to determine the dissociation constant (Kd).

  • Crucial Control: Repeat the titration using the unlabeled D-peptide as a competitor or directly test its binding. A lack of significant binding or competition from the D-peptide validates the stereospecificity of the interaction.

Peptide	Target Bromodomain	Expected Kd	Rationale
L-Peptide (Ac)	BRD4(1)	100 - 500 nM	Specific recognition of L-Kac.
D-Peptide (Ac)	BRD4(1)	> 50 µM (No Binding)	Bromodomain pocket is stereospecific.
L-Peptide (unAc)	BRD4(1)	> 100 µM (No Binding)	Binding is dependent on the acetyl group.

Protocol 3: Validating Interaction Specificity with Peptide Competition in Pull-Down Assays

Principle: This assay confirms if an interaction observed in a complex mixture (like a cell lysate) is mediated by the specific acetyl-lysine site. A biotinylated version of the L-peptide is used to pull down its binding partner (the bromodomain). The interaction should be specifically competed away by the free L-peptide but not by the D-peptide control.

Methodology:

• Bait Preparation: Synthesize a biotinylated version of the L-peptide.

• Binding Reaction:

  • Incubate the biotinylated L-peptide with cell lysate containing the bromodomain of interest for 1-2 hours at 4°C.

  • In parallel, set up two competition reactions: one pre-incubated with a 100-fold molar excess of free L-peptide, and another with a 100-fold molar excess of free D-peptide.

• Capture: Add streptavidin-coated magnetic beads to each reaction and incubate for 1 hour at 4°C to capture the biotinylated peptide and any bound proteins.

• Washing: Use a magnetic rack to wash the beads several times with lysis buffer to remove non-specific binders.

• Elution and Analysis:

  • Elute the bound proteins from the beads by boiling in SDS-PAGE loading buffer.

  • Analyze the eluates by Western blot using an antibody against the bromodomain protein.

• Expected Outcome: A strong band for the bromodomain should appear in the no-competitor lane. This band should be significantly diminished or absent in the L-peptide competition lane but should remain strong in the D-peptide competition lane, confirming a specific, acetylation-dependent, and stereospecific interaction.

Conclusion

H-D-Lys(Ac)-OH is an indispensable reagent for researchers studying the biological roles of lysine acetylation. Its incorporation into synthetic peptides provides proteolytically stable probes and, critically, enables the creation of stereospecific negative controls. The use of both L- and D-acetylated peptides, as outlined in the provided protocols, allows for rigorous, self-validating experiments that can unambiguously define the specificity of bromodomain-Kac interactions. This approach enhances the reliability of binding data, provides confidence in inhibitor screening campaigns, and ultimately accelerates our understanding of the acetyl-lysine signaling network and the development of targeted epigenetic therapies.

References

• Filipczak, N., et al. (2020). Bromodomain Inhibitors and Therapeutic Applications. National Institutes of Health (NIH).
• Cochran, A. G., et al. (2019). BET Bromodomain Inhibitors: Novel Design Strategies and Therapeutic Applications. MDPI.

• Zhang, G., et al. (2021). Targeting Bromodomain-Selective Inhibitors of BET Proteins in Drug Discovery and Development. Journal of Medicinal Chemistry. Available at: [Link]

• Wylie, B. J., et al. (2011). Acetylation of Surface Lysine Groups of a Protein Alters the Organization and Composition of Its Crystal Contacts. The Journal of Physical Chemistry B. Available at: [Link]

• Zhang, G., et al. (2013). Structure-based development of novel bromodomain and extra-terminal domain inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Prakash, A., et al. (2021). Lysine acetylation regulates the interaction between proteins and membranes. Nature Communications. Available at: [Link]

• Sims, R. J., et al. (2012). Development of BET Protein Bromodomain Inhibition for the Treatment of Hematologic Malignancies. Blood. Available at: [Link]

• Wu, X., et al. (2011). Lysine Acetylation Is a Widespread Protein Modification for Diverse Proteins in Arabidopsis. Plant Physiology. Available at: [Link]

• Christensen, D. G., et al. (2022). Bacterial protein acetylation: mechanisms, functions, and methods for study. Frontiers in Microbiology. Available at: [Link]

• Khan Academy. (n.d.). Amino acid structure and classifications. Khan Academy. Available at: [Link]

• Hollenstein, D. M., et al. (2023). Acetylation of lysines on affinity-purification matrices to reduce co-digestion of bead-bound ligands. Protocols.io. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-Lys(Ac)-OH. PubChem Compound Database. Available at: [Link]

• Aapptec. (n.d.). H-Lys(Ac)-OH HCl. Aapptec Peptides. Available at: [Link]

• Middleton-Davis, F., et al. (2022). Method for detecting acetylated PD-L1 in cell lysates. Protocols.io. Available at: [Link]

• Lisek, M., et al. (2022). Hydroxamic Acid-Modified Peptide Library Provides Insights into the Molecular Basis for the Substrate Selectivity of HDAC Corepressor Complexes. ACS Chemical Biology. Available at: [Link]

• Howe, F. S., et al. (2014). Lysine Acetylation Controls Local Protein Conformation by Influencing Proline Isomerization. Molecular Cell. Available at: [Link]

• Prakash, A., et al. (2021). Lysine acetylation regulates the interaction between proteins and membranes. Nature Communications. Available at: [Link]

• Philpott, M., et al. (2011). Bromodomain-peptide displacement assays for interactome mapping and inhibitor discovery. Molecular BioSystems. Available at: [Link]

• ResearchGate. (n.d.). Protein-protein interaction (PPI) network of all the lysine acetylated proteins. ResearchGate. Available at: [Link]

• Liu, W., et al. (2019). Profiling of lysine-acetylated proteins in human urine. Science China Life Sciences. Available at: [Link]

• CEM Corporation. (n.d.). Microwave Synthesis of Branched Peptides with Fmoc-Lys(iVDde)-OH. CEM Corporation. Available at: [Link]

• Bibbs, L., et al. (2000). Strategies for the synthesis of labeled peptides. Journal of Biomolecular Techniques. Available at: [Link]

• Brodsky, B., et al. (2005). Electrostatic interactions involving lysine make major contributions to collagen triple-helix stability. Biochemistry. Available at: [Link]

• Bower, A. J., et al. (2020). Recent applications of covalent chemistries in protein–protein interaction inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Singh, M., et al. (2010). Binding of yeast BRDs to lysine-acetylated histone peptides. PLoS ONE. Available at: [Link]

• Hacker, S. M., et al. (2017). Global profiling of lysine reactivity and ligandability in the human proteome. Nature Chemistry. Available at: [Link]

Sources

• 1. Bacterial protein acetylation: mechanisms, functions, and methods for study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lysine Acetylation Is a Widespread Protein Modification for Diverse Proteins in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bromodomain Inhibitors and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BET Bromodomain Inhibitors: Novel Design Strategies and Therapeutic Applications | MDPI [mdpi.com]
• 7. peptide.com [peptide.com]
• 8. H-Lys(Alloc)-OH = 99.0 6298-03-9 [sigmaaldrich.com]
• 9. Fmoc-Lys(Ac)-OH | C23H26N2O5 | CID 7018846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Hydroxamic Acid-Modified Peptide Library Provides Insights into the Molecular Basis for the Substrate Selectivity of HDAC Corepressor Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Applications of D-Amino Acids in Drug Discovery: Enhancing Stability, Specificity, and Therapeutic Potential

An Application Note and Protocol Guide

Introduction

In the landscape of drug discovery, particularly for peptide-based therapeutics, the inherent limitations of naturally occurring L-amino acids present significant hurdles. Peptides composed exclusively of L-amino acids are the natural substrates for a vast array of proteases, leading to rapid degradation, short in-vivo half-lives, and limited bioavailability.[1][2][3] This susceptibility severely restricts their therapeutic efficacy. A powerful and elegant strategy to overcome this fundamental challenge is the incorporation of D-amino acids—the stereoisomers (mirror images) of their canonical L-counterparts.

This guide serves as a technical resource for researchers, scientists, and drug development professionals. It details the core applications of D-amino acids in modern drug discovery, moving beyond a simple recitation of facts to explain the causality behind experimental choices. We will explore the foundational principle of enhanced enzymatic stability, delve into advanced discovery techniques like mirror-image phage display, and provide detailed, field-proven protocols for the synthesis, analysis, and evaluation of D-amino acid-containing peptides.

The Cornerstone Application: Achieving Proteolytic Stability

The primary and most widely exploited advantage of incorporating D-amino acids is the dramatic enhancement of peptide stability.[4] This effect is rooted in the precise, three-dimensional stereospecificity of enzyme active sites.

The Principle of Stereospecific Hindrance

Proteases have evolved over millennia to recognize and cleave peptide bonds flanked by L-amino acids.[2] Their catalytic sites are chiral environments, exquisitely shaped to accommodate the specific spatial arrangement of L-peptides. When a D-amino acid is introduced into a peptide sequence, its side chain and backbone atoms are oriented in a mirror-image configuration. This altered stereochemistry creates a profound steric mismatch, preventing the peptide from fitting correctly into the protease's active site.[2] Consequently, the adjacent peptide bonds are shielded from enzymatic cleavage, rendering the peptide highly resistant to degradation.[1][2]

Fig. 1: Mechanism of L-peptide degradation vs. D-peptide resistance.

Comparative Stability Data

The substitution of even a single L-amino acid with its D-enantiomer, particularly at known protease cleavage sites, can increase a peptide's half-life by orders of magnitude. Replacing all amino acids to create a full D-peptide results in exceptional stability.[5]

Peptide Variant	Sequence Modification	Half-Life in Human Serum (t½)	Fold Increase in Stability
L-Peptide (Parent)	All L-amino acids	~5 minutes	1x
D-Ala Substitution	L-Ala at position 2 replaced with D-Ala	~ 2 hours	24x
D-Lys Substitution	L-Lys at position 5 replaced with D-Lys	~ 8 hours	96x
All-D-Peptide	All L-amino acids replaced with D-amino acids	> 48 hours	> 576x
Table 1: Representative data illustrating the impact of D-amino acid substitution on peptide stability in human serum. Values are illustrative and depend on the specific sequence and protease environment.

Protocol 1: Comparative Protease Stability Assay using HPLC

This protocol provides a robust method for quantifying and comparing the stability of an L-peptide versus its D-amino acid-containing analog in a biologically relevant matrix like human serum.

A. Materials & Reagents

• Peptides: Lyophilized parent L-peptide and D-amino acid-substituted peptide(s).

• Solvent: HPLC-grade water, Acetonitrile (ACN).

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4.

• Matrix: Pooled human serum (or plasma), thawed on ice.

• Quenching Solution: 10% Trichloroacetic Acid (TCA) in water or ACN with 1% Trifluoroacetic Acid (TFA).[6]

• Equipment: HPLC system with a C18 reverse-phase column, vortex mixer, microcentrifuge, incubator or water bath at 37°C.

B. Experimental Procedure

• Preparation of Peptide Stocks:

  • Dissolve lyophilized peptides in an appropriate solvent (e.g., sterile water or PBS) to create a concentrated stock solution (e.g., 1 mg/mL).

  • Rationale: A concentrated stock minimizes the volume added to the serum, preventing significant dilution of the matrix.

• Serum Preparation:

  • Thaw frozen human serum slowly on ice.

  • Centrifuge the serum at high speed (e.g., 12,000 x g) for 10 minutes at 4°C to pellet any cryoprecipitates or lipids.[6]

  • Transfer the clear supernatant to a new pre-chilled tube.

• Initiation of Degradation Assay:

  • Pre-warm the prepared serum to 37°C for 10 minutes.

  • To initiate the reaction, spike the serum with the peptide stock solution to a final concentration of 0.1-0.5 mg/mL. Vortex gently to mix.

  • Immediately withdraw the first sample (t=0). This is your baseline. To do this, take 50 µL of the peptide-serum mixture and add it to 100 µL of ice-cold Quenching Solution. Vortex vigorously.

  • Rationale: The quenching solution precipitates serum proteins (including proteases), instantly stopping the enzymatic reaction.

• Time-Course Sampling:

  • Incubate the remaining peptide-serum mixture at 37°C.

  • Withdraw identical aliquots (50 µL) at subsequent time points (e.g., 5 min, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr) and quench them in the same manner.

  • Rationale: A time-course analysis is essential to determine the rate of degradation. The time points should be adjusted based on the expected stability of the peptide.

• Sample Processing for HPLC:

  • After the final time point, incubate all quenched samples on ice for 20 minutes to ensure complete protein precipitation.

  • Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the remaining intact peptide, and transfer it to an HPLC vial for analysis.

C. HPLC Analysis

• Method: Use a reverse-phase C18 column and a gradient elution method.

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in ACN

  • Gradient: A linear gradient from 5% B to 95% B over 20-30 minutes is a good starting point.

  • Detection: Monitor absorbance at 220 nm or 280 nm (if the peptide contains Trp or Tyr).

• Data Analysis:

  • For each time point, integrate the peak area corresponding to the intact peptide.

  • Normalize the peak area at each time point (Tx) to the peak area at t=0. Percentage Remaining = (Area at Tx / Area at t=0) * 100.

  • Plot the Percentage Remaining against time. The half-life (t½) is the time at which 50% of the initial peptide has been degraded.

Discovery of Novel D-Peptide Therapeutics: Mirror-Image Phage Display

The Principle of Chiral Symmetry

The interaction between a chiral peptide and a chiral protein target is stereospecific. The key insight of mirror-image phage display is that if an L-peptide binds to a D-protein, then for reasons of symmetry, the corresponding D-peptide (the mirror image of the L-peptide) must bind to the naturally occurring L-protein.[7][8] This allows researchers to use the power of standard phage display to indirectly discover high-affinity D-peptide ligands.

Sources

• 1. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifetein.com [lifetein.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Identification of D-peptide ligands through mirror-image phage display - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. static1.squarespace.com [static1.squarespace.com]
• 9. Mirror image phage display—a method to generate d-peptideligands for use in diagnostic or therapeutical applications - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Next-Generation Phage Display: From D-Peptide Therapeutics to AI-Driven Discovery - Creative Biolabs [biotechphage.com]

Technical Notes & Optimization

Technical Support Center: H-D-Lys(Ac)-OH Solubility Guide

Welcome to the technical support guide for H-D-Lys(Ac)-OH. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for overcoming solubility challenges with this acetylated amino acid derivative. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm having trouble dissolving H-D-Lys(Ac)-OH in standard PBS (pH 7.4). The solution is cloudy. What is the primary cause and my first troubleshooting step?

A1: The Root of the Issue: Zwitterionic Nature and the Isoelectric Point (pI)

The primary challenge in dissolving H-D-Lys(Ac)-OH stems from its zwitterionic nature. A zwitterion is a molecule that has both a positive and a negative electrical charge, yet the overall net charge is zero.[1] In H-D-Lys(Ac)-OH, the key ionizable groups are the α-carboxyl group and the α-amino group. The ε-amino group of the lysine side chain is acetylated, rendering it neutral and unable to be protonated.

The solubility of any amino acid or its derivative is lowest at its isoelectric point (pI) , the specific pH at which the molecule's net charge is zero.[2] At pH values above or below the pI, the molecule carries a net negative or positive charge, respectively, which enhances its interaction with polar water molecules and increases solubility.[3]

For H-D-Lys(Ac)-OH, we can estimate the pI by averaging the pKa values of the two ionizable groups:

• α-carboxyl group (pKa₁): ~2.2[4]

• α-amino group (pKa₂): ~9.0[4]

pI ≈ (pKa₁ + pKa₂) / 2 = (2.2 + 9.0) / 2 = 5.6

Your PBS buffer at pH 7.4 is above the estimated pI, which is a good start. However, to maximize solubility, you should shift the pH further away from the pI to ensure the vast majority of molecules are in a single, charged state.

Your First Step: Adjust the pH

The most direct way to improve solubility is to adjust the pH of your buffer. Since your current pH (7.4) is already above the pI, increasing it further will deprotonate the α-amino group (-NH₃⁺ → -NH₂), resulting in a uniform net negative charge (-COO⁻) on the molecule.

Protocol 1: Basic pH Adjustment for Enhanced Solubility

• Initial Slurry: Add your weighed H-D-Lys(Ac)-OH powder to a slightly smaller volume of your desired aqueous buffer (e.g., 90% of the final volume). Stir gently to create a slurry. Do not expect it to dissolve completely at this stage.

• Monitor pH: Place a calibrated pH probe into the slurry.

• Titrate Slowly: Add a low-concentration basic solution (e.g., 0.1 M NaOH or 10% ammonium hydroxide) dropwise while stirring continuously.[5]

• Observe Dissolution: As you add the base and the pH increases, the powder should begin to dissolve.

• Target pH: Aim for a final pH of 8.5-9.5. In this range, the α-amino group will be substantially deprotonated, maximizing the net negative charge and, consequently, solubility.

• Final Volume Adjustment: Once the compound is fully dissolved and the pH is stable, add the remaining buffer to reach your final target volume and concentration.

• Verification: Centrifuge the final solution at high speed (e.g., 10,000 x g for 5 minutes) to pellet any remaining particulates.[6] A properly solubilized peptide will result in a clear, particle-free solution.[6]

Q2: I've adjusted the pH, and solubility has improved, but it's not perfect, especially at higher concentrations. What is the next logical step?

A2: Introducing Co-solvents to Modify the Solvent Environment

If pH adjustment alone is insufficient, the next step is to incorporate a small amount of a water-miscible organic co-solvent. Co-solvents work by reducing the polarity of the aqueous environment.[] They disrupt the extensive hydrogen-bonding network of water, making it easier for the less polar parts of the H-D-Lys(Ac)-OH molecule to be solvated.[]

For zwitterionic or moderately hydrophobic compounds, this can significantly boost solubility.

Commonly Used, Biocompatible Co-solvents:

Co-Solvent	Typical Starting Concentration	Notes and Considerations
DMSO (Dimethyl Sulfoxide)	5-10% (v/v)	Highly effective but can be toxic to some cell lines. Aim for <1% in final working solutions for most assays.[][8]
Ethanol	10-20% (v/v)	Good choice for many biological applications; less toxic than DMSO.[]
PEG 400 (Polyethylene Glycol 400)	10-30% (v/v)	A polymer that is generally considered safe and is effective at increasing solubility.[]
Glycerol	10-20% (v/v)	Increases viscosity but is very gentle and can help stabilize proteins.

Protocol 2: Using a Co-solvent for Difficult-to-Dissolve Compounds

• Pre-dissolve in Co-solvent: Weigh your H-D-Lys(Ac)-OH and dissolve it first in a minimal amount of the chosen co-solvent (e.g., 10% of your final volume with DMSO). Vortex or sonicate briefly if necessary.[6]

• Slowly Add Buffer: While vortexing or stirring vigorously, slowly add your pH-adjusted aqueous buffer drop by drop to the co-solvent mixture.

• Monitor for Precipitation: Adding the aqueous phase too quickly can cause the compound to crash out of solution. If the solution becomes cloudy, you may have reached the solubility limit for that co-solvent/buffer ratio.

• Final Volume: Continue adding the buffer until the final desired concentration and volume are reached. The final co-solvent concentration should be as low as possible while maintaining solubility.

Q3: Are there alternative buffer systems I should consider if PBS isn't working well, even with pH adjustments and co-solvents?

A3: Yes. The choice of buffering agent can influence solubility.

While PBS is common, its phosphate ions can sometimes interact with compounds. Zwitterionic buffers, often called "Good's buffers," are designed for biological research and can offer advantages.[9][10] They are known for their stability and minimal interaction with biological components.

Recommended Alternative Buffer Systems:

Buffer	Useful pH Range	Key Advantages
HEPES	6.8 - 8.2	A common zwitterionic buffer used in cell culture; low metal ion binding.
Tris (Tris(hydroxymethyl)aminomethane)	7.5 - 9.0	A primary amine buffer, very common in biochemistry. Its pH is temperature-dependent.[9]
Tricine	7.4 - 8.8	Another zwitterionic buffer, often used in electrophoresis.

When switching buffers, always repeat the pH optimization (as in Q1) as the buffering capacity and final pH will be different.

Systematic Troubleshooting Workflow

To provide a clear, logical path for achieving optimal solubility, follow this workflow. Start with the simplest and most common techniques before moving to more complex solutions.

Caption: A step-by-step workflow for troubleshooting H-D-Lys(Ac)-OH solubility.

Understanding the Molecular Charge State

The charge of H-D-Lys(Ac)-OH is entirely dependent on the pH of the solution. This diagram illustrates how the protonation state of the ionizable groups changes relative to their pKa values.

Caption: Effect of pH on the net charge of H-D-Lys(Ac)-OH.

References

• Vertex AI Search, Grounding API Redirect. (n.d.). Peptide Solubilization.
• Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis.
• Creative Peptides. (n.d.). Guidelines for Peptide Dissolving.
• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines - How to solubilize a peptide.
• Benchchem. (n.d.). Zwitterionic Buffers: A Comprehensive Guide for Laboratory Applications.
• Bachem. (2021, July 23). Peptide solubility.
• Kirk, K. L., & Cichewicz, R. H. (2010). Comparison of zwitterionic N-alkylaminomethanesulfonic acids to related compounds in the Good buffer series. Bioorganic & Medicinal Chemistry, 18(7), 2501-2506.
• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
• University of Calgary. (n.d.). Ch27: Isoelectronic point.
• Isca Biochemicals. (n.d.). Amino acid pKa and pKi values.
• University of Calgary. (n.d.). Ch27 pKa and pI values.
• Chegg. (2020, October 1). Solved The pKa of lysine's carboxyl group, amino group, and | Chegg.com.
• Needham, T. E. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
• Master Organic Chemistry. (2023, February 9). Isoelectric Points of Amino Acids (and How To Calculate Them).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 4. Solved The pKa of lysine's carboxyl group, amino group, and | Chegg.com [chegg.com]
• 5. biobasic.com [biobasic.com]
• 6. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 8. jpt.com [jpt.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Comparison of zwitterionic N-alkylaminomethanesulfonic acids to related compounds in the Good buffer series - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Chiral Labyrinth: A Technical Support Guide to D-Amino Acid Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of D-amino acids into peptide sequences is a powerful tool in modern drug discovery and development. By altering the stereochemistry of the peptide backbone, researchers can confer remarkable properties, most notably enhanced resistance to proteolytic degradation, leading to improved in vivo stability and bioavailability.[1][2][3][4] However, the path to synthesizing these valuable molecules is often fraught with unique challenges that differ from standard L-amino acid peptide synthesis.

This technical support center provides a comprehensive guide to troubleshooting the common hurdles encountered during the synthesis of peptides containing D-amino acids. Authored from the perspective of a Senior Application Scientist, this guide combines deep mechanistic understanding with practical, field-tested solutions to help you navigate the complexities of D-amino acid incorporation and achieve your synthesis goals.

Section 1: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, presented in a direct question-and-answer format.

Issue 1: Low Coupling Efficiency and Incomplete Reactions

Q1: I'm observing a significant amount of deletion sequences or unreacted N-termini in my crude product after incorporating a D-amino acid. What's causing this and how can I fix it?

A1: Low coupling efficiency is a frequent challenge when incorporating D-amino acids, primarily due to steric hindrance. The altered stereochemistry of a D-amino acid can create a more crowded reaction environment at the N-terminus of the growing peptide chain, impeding the approach of the incoming activated amino acid.[5]

• Steric Hindrance: The side chain of the D-amino acid and the protecting groups can physically block the reactive sites.

• Secondary Structure Formation: The presence of a D-amino acid can induce unique secondary structures or aggregation on the resin, making the N-terminus less accessible.[6]

• Insufficient Activation: Standard coupling reagents may not be potent enough to overcome the higher activation energy required for sterically hindered couplings.

• Optimize Your Coupling Reagent: Switch to a more potent activating reagent. While standard carbodiimides like DIC are effective for many couplings, hindered systems often require stronger reagents.[7][8]

  Reagent Class	Examples	Rationale
  Uronium/Aminium Salts	HATU, HBTU, TBTU	High reactivity and rapid activation. HATU is often the reagent of choice for difficult couplings.[8][9]
  Phosphonium Salts	PyBOP, PyAOP	Highly efficient and particularly useful for N-methyl amino acids and other hindered residues.[9]
  Immonium-type	COMU	Offers high reactivity comparable to HATU with improved safety and solubility profiles.[8][10]

• Implement a Double Coupling Strategy: Perform the coupling reaction twice. After the initial coupling step, wash the resin and then introduce a fresh solution of the activated D-amino acid to ensure all available N-termini have reacted.[5]

• Increase Reaction Time and Temperature: Extend the coupling reaction time from the standard 1-2 hours to 4 hours or even overnight. If your synthesizer allows, increasing the temperature (e.g., using microwave-assisted solid-phase peptide synthesis - SPPS) can significantly accelerate the reaction rate and improve yields for difficult couplings.[5][11]

• Incorporate "Structure-Breaking" Elements: If you suspect aggregation, consider temporarily replacing a residue near the D-amino acid with a pseudoproline dipeptide. These dipeptides disrupt secondary structure formation, improving solvation and accessibility of the peptide chain.[12]

Issue 2: Racemization of Amino Acids

Q2: My final peptide product shows significant epimerization, with the D-amino acid converting to its L-isomer (or vice-versa if I'm starting with an L-amino acid next to a D-amino acid). How can I prevent this loss of chiral purity?

A2: Racemization, the loss of stereochemical integrity at the alpha-carbon, is a critical concern in peptide synthesis, particularly during the activation step.[13][14] The activated carboxyl group of the amino acid is susceptible to base-catalyzed proton abstraction, leading to the formation of a planar oxazolone intermediate, which can be protonated from either face, resulting in a mixture of L- and D-isomers.[11]

• Over-activation: Highly reactive coupling reagents can increase the propensity for oxazolone formation.

• Excess Base: The presence of excess base (e.g., DIPEA) can accelerate the rate of racemization.

• Prolonged Activation Time: Leaving the amino acid in its activated state for an extended period before coupling increases the opportunity for racemization.

• Amino Acid Identity: Certain amino acids, such as Cysteine and Histidine, are particularly prone to racemization.[11]

• Utilize Racemization-Suppressing Additives: Always use an additive in conjunction with your coupling reagent. These additives react with the activated amino acid to form an active ester that is less prone to racemization.[7]

  Additive	Chemical Name	Key Features
  HOBt	1-Hydroxybenzotriazole	The classical and most widely used racemization suppressant.[11][14]
  HOAt	1-Hydroxy-7-azabenzotriazole	More effective than HOBt at preventing racemization, especially for hindered couplings.[11][14]
  Oxyma Pure	Ethyl cyano(hydroxyimino)acetate	A non-explosive and highly effective alternative to HOBt and HOAt.[10][14]

• Control the Amount of Base: Use the minimum amount of base necessary to facilitate the coupling reaction. For Fmoc-SPPS, typically 2 equivalents of a hindered base like DIPEA are sufficient. In cases of severe racemization, consider using a weaker base like N-methylmorpholine (NMM).[8]

• Pre-activation vs. In Situ Activation: For particularly sensitive amino acids, avoid prolonged pre-activation times. Instead, use an in situ activation protocol where the coupling reagent is added to the resin immediately after the amino acid.

• Choice of Coupling Reagent: While potent, some coupling reagents can increase the risk of racemization. For fragment condensation or when coupling racemization-prone residues, consider using carbodiimides like DIC in combination with an additive like Oxyma Pure, which provides a good balance of reactivity and safety.[8][14]

Issue 3: Difficulties in Purification

Q3: The crude product of my D-amino acid-containing peptide is showing a complex chromatogram (RP-HPLC) with multiple, poorly resolved peaks. How can I improve the purification?

A3: The unique conformational properties imparted by D-amino acids can lead to peptides that exhibit unusual behavior during purification. Aggregation, the formation of secondary structures, and the presence of closely eluting diastereomers can all contribute to a challenging purification process.

• Aggregation: Hydrophobic peptides, especially those containing D-amino acids, can aggregate, leading to broad or tailing peaks in the chromatogram.

• Diastereomers: If racemization has occurred, you will have diastereomers that can be very difficult to separate by standard RP-HPLC.

• Complex Impurity Profile: Inefficient coupling and side reactions during synthesis will result in a variety of deletion and modified peptides that co-elute with the main product.

• Modify HPLC Conditions:

  • Solvent System: While acetonitrile is the standard organic modifier, for highly hydrophobic or aggregated peptides, consider using a different organic solvent like isopropanol or a combination of solvents.

  • Ion-Pairing Agent: Trifluoroacetic acid (TFA) at 0.1% is standard. For difficult separations, try using a different ion-pairing agent like formic acid, which can alter the selectivity.

  • Temperature: Increasing the column temperature can often improve peak shape and resolution by disrupting secondary structures and reducing viscosity.

• Employ Alternative Chromatographic Techniques: If RP-HPLC is insufficient, consider orthogonal purification methods.

  • Ion-Exchange Chromatography (IEX): This technique separates molecules based on charge and can be very effective for resolving impurities that have a different net charge from the target peptide.[15]

  • Size-Exclusion Chromatography (SEC): Useful for removing aggregated species or for separating peptides of significantly different lengths.

• Improve Crude Product Quality: The most effective way to simplify purification is to improve the quality of the crude peptide. Revisit the synthesis troubleshooting steps for low coupling efficiency and racemization to minimize the generation of impurities from the outset.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why should I consider using D-amino acids in my peptide design? A1: The primary advantage of incorporating D-amino acids is to enhance the peptide's stability against enzymatic degradation.[2][3][4] Most proteases are stereospecific and primarily recognize L-amino acids.[2] By introducing a D-amino acid, the peptide becomes a poor substrate for these enzymes, leading to a longer half-life in biological systems.[1][4] This can also improve bioavailability and alter the peptide's conformation to modulate its biological activity.[4]

Q2: Are there any specific positions in a peptide sequence where a D-amino acid substitution is most effective? A2: Yes. A "D-amino acid scan," where each L-amino acid is systematically replaced with its D-enantiomer, can reveal positions that are critical for biological activity versus those that primarily influence stability.[16] Often, substituting residues that are not directly involved in receptor binding can enhance stability without compromising efficacy.

Q3: Do I need to use special protecting groups for D-amino acids? A3: No, the standard Fmoc or Boc protecting group strategies used for L-amino acids are also applicable to D-amino acids.[1] The key is to ensure the high enantiomeric purity of the starting D-amino acid raw material.

Q4: Can I use enzymatic methods to synthesize peptides with D-amino acids? A4: While challenging due to the stereospecificity of most enzymes, some research has shown the feasibility of using specific enzymes in organic solvents to incorporate D-amino acids into peptides.[17] However, for routine and complex synthesis, chemical methods like SPPS remain the standard.[18]

Q5: What is the difference between a retro-inverso peptide and a peptide simply containing D-amino acids? A5: A peptide containing D-amino acids has one or more L-amino acids replaced by their D-counterparts. A retro-inverso peptide is composed entirely of D-amino acids and the sequence is reversed.[19] This creates a peptide with a similar side-chain topology to the original L-peptide but with a reversed backbone direction, which can mimic the biological activity while having high resistance to proteolysis.[19]

Section 3: Visualized Workflows

Workflow for Troubleshooting Low Coupling Efficiency

Caption: Decision-making workflow for addressing low coupling yields.

Mechanism of Racemization and its Suppression

Caption: Comparison of racemization and suppression mechanisms.

References

• Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. PubMed.
• D-Amino Acid-Containing Peptide Synthesis. CD Formulation.
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024). Self-publishing.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. BOC Sciences.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Pseudo-enantiomeric coupling reagents for predictable incorporation into the peptide chain D and/or L amino acid residue of race. Arkivoc.
• D-Amino Acids in Peptide Chemistry: An In-depth Technical Guide. Benchchem.
• Peptide synthesis. Wikipedia.
• Technical Support Center: Troubleshooting Peptide Synthesis with O-Methyl-D-tyrosine. Benchchem.
• Racemization in Peptide Synthesis. Mechanism-specific Models. RSC Publishing.
• Peptide Design: Principles & Methods. Thermo Fisher Scientific - US.
• Amino acid structure and “Difficult sequences” In solid phase peptide synthesis. ResearchGate.
• Should My Peptides Have D-Amino Acids?. LifeTein.
• The Mirror Image Advantage: A Technical Guide to D-Amino Acids in Peptide Design. Benchchem.
• All About Amino Acids. JPT Peptide Technologies.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Peptide Coupling Reagents, More than a Letter Soup. Self-publishing.
• Peptide Manufacturing: Step-By-Step Guide. Bachem.
• Custom Peptide Synthesis Frequently Asked Questions. Peptide 2.0.
• Coupling Reagents. Aapptec Peptides.
• D Amino Acid Peptide Synthesis Service. Creative Peptides.
• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. PMC.
• Peptide Purification Process & Methods: An Overview. Bachem.
• CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. Books.
• The Use of d-Amino Acids for Peptide Self-assembled Systems. Books.
• Peptide Isolation & Purification Techniques. Waters Corporation.
• What do you do when your peptide synthesis fails?. Biotage.
• Methods for making polypeptides including d-amino acids. Google Patents.
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry - ACS Publications.
• Incorporation of D-amino acids into peptides via enzymic condensation in organic solvents. Journal of the American Chemical Society.
• Troubleshooting low yield in solid-phase peptide synthesis. Benchchem.
• Introduction to Peptide Synthesis. PMC - NIH.

Sources

• 1. D-Amino Acid-Containing Peptide - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. blog.mblintl.com [blog.mblintl.com]
• 7. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 8. bachem.com [bachem.com]
• 9. peptide.com [peptide.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. peptide.com [peptide.com]
• 12. researchgate.net [researchgate.net]
• 13. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 15. waters.com [waters.com]
• 16. books.rsc.org [books.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. bachem.com [bachem.com]
• 19. D-Amino Acid Peptide Synthesis - Creative Peptides [creative-peptides.com]

Technical Support Center: Optimizing HDAC Inhibitor Screening Assays

Welcome to the technical support center for Histone Deacetylase (HDAC) inhibitor screening. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of HDAC assays. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to design robust experiments, troubleshoot effectively, and interpret your results with confidence.

Histone deacetylases are critical epigenetic regulators, and their dysregulation is linked to numerous diseases, making them prime therapeutic targets.[1][2] A successful screening campaign hinges on the quality and reliability of your assay. This resource is structured to address your challenges, from foundational questions to in-depth troubleshooting of specific experimental issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions that form the foundation of a successful HDAC screening campaign.

Q1: What are the primary types of HDAC inhibitor screening assays?

A1: HDAC screening assays can be broadly categorized by their detection method. The most common are:

• Fluorogenic Assays: These are the most popular for high-throughput screening (HTS). They use a substrate containing an acetylated lysine residue linked to a fluorophore. Deacetylation by an HDAC allows a developer enzyme (typically a protease) to cleave the substrate, releasing the fluorophore and generating a signal.[3][4]

• Luminogenic Assays: Similar in principle to fluorogenic assays, but the final product of the enzymatic reaction is a substrate for luciferase. This produces light (luminescence) and often offers very high sensitivity and a broad dynamic range.[1][5]

• Colorimetric Assays: These assays produce a colored end-product that can be measured using a standard spectrophotometer. They are generally less sensitive than fluorescence or luminescence-based methods and are better suited for smaller-scale studies.

• Fluorescence Polarization (FP) Assays: This is a homogenous assay that measures the binding of a fluorescently labeled ligand to the HDAC enzyme. It's a direct binding assay, not an activity assay, and is useful for identifying compounds that compete for the substrate-binding site.[6]

• Cell-Based Assays: These assays measure HDAC activity within a cellular context, for example, by monitoring the acetylation status of histones or other proteins via Western blot or using reporter cell lines.[1][7] They provide more physiologically relevant data but are generally lower throughput.

Q2: How do I choose the right assay for my research needs?

A2: The optimal assay depends on your specific goals, resources, and the stage of your research:

• For High-Throughput Screening (HTS) of large compound libraries: Fluorogenic or luminogenic assays are the industry standard. They are homogenous ("add-and-read"), automatable, and offer the sensitivity and robustness required for screening thousands of compounds.[8][9]

• For studying specific HDAC isoforms: Ensure you are using a recombinant, purified enzyme of the specific isoform you are interested in (e.g., HDAC1, HDAC6).[10] Be aware that the substrate preference can vary between isoforms, so use a substrate validated for your target.[11][12]

• For confirming hits from a primary screen: Cell-based assays are crucial. A compound that is active in a biochemical assay may not have activity in a cell due to poor permeability, efflux, or metabolism.[13] Confirming activity in a cellular context is a critical step to eliminate false positives.

• For detailed mechanistic studies (e.g., determining Ki values): A continuous fluorogenic assay is often preferred as it allows for the measurement of initial reaction rates, which is essential for accurate kinetic parameter determination.[14]

Q3: What are the most critical reagents in an HDAC assay and how should I handle them?

A3: The three most critical components are the enzyme, the substrate, and your test compound.

• HDAC Enzyme: The enzyme is the heart of your assay. Its activity is paramount.

  • Handling: Always store enzymes at -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can drastically reduce activity.[3] When in use, keep the enzyme on ice at all times.[4]

  • Source: Use a reputable supplier that provides data on enzyme purity and specific activity. Activity can vary between batches, so it's good practice to re-validate key parameters when you receive a new lot.[15]

• Substrate: The substrate is what the enzyme acts upon to generate a signal.

  • Concentration: For inhibitor screening, the substrate concentration should ideally be at or below its Michaelis-Menten constant (Kₘ). Using a substrate concentration that is too high will require more inhibitor to achieve 50% inhibition (IC₅₀), making your assay less sensitive to weak or competitive inhibitors.[16]

  • Stability: Protect fluorogenic or luminogenic substrates from light to prevent photobleaching and high background signals. Prepare fresh dilutions for each experiment.[3]

• Test Compounds: Your potential inhibitors.

  • Solubility: Ensure your compound is fully dissolved in a suitable solvent, typically DMSO. Poor solubility is a major source of inconsistent results and "false negatives."[16]

  • DMSO Concentration: Keep the final concentration of DMSO in the assay as low as possible (ideally ≤1%), as high concentrations can inhibit enzyme activity. Ensure all wells, including controls, contain the same final DMSO concentration.[4]

Section 2: Assay Development and Validation Workflow

A robust and reliable assay is built through a systematic process of optimization and validation. The following workflow outlines the critical steps from initial setup to generating high-quality screening data.

Caption: Workflow for HDAC inhibitor assay development and validation.

Section 3: In-Depth Troubleshooting Guides

Even with a well-designed protocol, problems can arise. This section is formatted as a series of direct questions addressing specific issues you might encounter.

Problem Area: Poor Assay Signal or Sensitivity

Q: My assay window (Signal-to-Background or S/B ratio) is too low. What are the likely causes and how can I fix it?

A: A low assay window makes it difficult to distinguish real hits from background noise. The cause is either a weak positive signal (low S) or a high negative signal (high B).

Troubleshooting Steps:

• Check Enzyme Activity: The most common culprit for a low signal is inactive enzyme.

  • Cause: Improper storage, repeated freeze-thaw cycles, or expired enzyme.

  • Solution: Use a fresh aliquot of enzyme from -80°C storage. If the problem persists, purchase a new batch. It's also wise to run a small enzyme titration to ensure you are using a concentration that gives a robust signal within the linear range of the reaction.[9]

• Optimize Substrate Concentration:

  • Cause: If the substrate concentration is too low, the reaction may not produce enough signal. If it's too high (well above Kₘ), you may see a high background.

  • Solution: Perform a substrate titration experiment to determine the Kₘ. For inhibitor screening, using a substrate concentration at or near the Kₘ often provides the best balance of signal and sensitivity.[8]

• Review Incubation Times:

  • Cause: Incubation times that are too short may not allow for sufficient product formation.

  • Solution: Ensure both the enzyme-substrate reaction and the final developer step are incubated for the recommended times. You can perform a time-course experiment to find the optimal duration where the signal is strong but still within the linear phase of the reaction.[3][4]

• Verify Developer Reagent:

  • Cause: The developer solution, which contains a protease, can lose activity over time, especially if not stored correctly.

  • Solution: Use a fresh aliquot or prepare a new developer solution as per the manufacturer's protocol. Keep it on ice during use.[3]

Q: I'm seeing no signal or very weak signal from my positive control inhibitor (e.g., Trichostatin A, SAHA). What should I check?

A: This indicates a fundamental problem with the assay's ability to detect inhibition.

Troubleshooting Steps:

• Confirm Inhibitor Concentration and Integrity:

  • Cause: The inhibitor stock solution may have been prepared incorrectly, degraded over time, or undergone multiple freeze-thaw cycles.

  • Solution: Prepare a fresh dilution of your positive control inhibitor from a reliable stock. Store stocks in small, single-use aliquots.[4]

• Check Pre-incubation Step:

  • Cause: Many HDAC inhibitors are slow-binding and require a pre-incubation period with the enzyme before the substrate is added. Without this step, the inhibitor may not have enough time to bind and exert its effect.

  • Solution: Introduce a 15-30 minute pre-incubation step where the enzyme and inhibitor are together in the well before adding the substrate to initiate the reaction.[14]

• Re-evaluate Substrate Concentration:

  • Cause: As mentioned previously, if the substrate concentration is excessively high, it can outcompete the inhibitor, leading to an apparent loss of potency (a rightward shift in the IC₅₀ curve).

  • Solution: Lower the substrate concentration to a level at or near the Kₘ. This will increase the assay's sensitivity to competitive inhibitors.

Problem Area: High Background or Variability

Q: The signal from my "no enzyme" or "inhibitor" control wells is excessively high. What's causing this?

A: High background noise obscures your real signal and shrinks your assay window.

Troubleshooting Steps:

• Substrate Autohydrolysis/Degradation:

  • Cause: Fluorogenic substrates can degrade over time, especially when exposed to light or stored improperly, leading to the spontaneous release of the fluorophore.[17]

  • Solution: Protect your substrate from light at all times. Prepare fresh dilutions from a frozen stock just before use. Run a "substrate only" well (with buffer and developer, but no enzyme) to check for spontaneous signal generation.

• Contaminated Reagents:

  • Cause: Buffers or water used to prepare reagents may be contaminated with proteases or other substances that can cleave the substrate.

  • Solution: Use fresh, high-purity water (e.g., Milli-Q) and filter-sterilize your assay buffer.

• Compound Interference (Autofluorescence):

  • Cause: The test compounds themselves may be fluorescent at the excitation/emission wavelengths of your assay, creating a false signal. This is a common issue with natural products and other complex molecules.[18][19]

  • Solution: Screen your compounds for autofluorescence by measuring their signal in assay buffer without the enzyme or substrate. If a compound is fluorescent, its signal can be subtracted from the assay wells, or it may need to be tested in a non-fluorescence-based orthogonal assay (e.g., a luminogenic assay).[13]

Q: I'm observing high well-to-well variability (high %CV). How can I improve my assay precision?

A: High coefficient of variation (%CV) indicates poor precision and makes it difficult to obtain reliable data. The goal is typically a %CV <10%.

Troubleshooting Steps:

• Inaccurate Pipetting:

  • Cause: This is the most frequent source of variability. Inconsistent volumes, especially of enzyme or compound, can dramatically alter results.

  • Solution: Ensure all pipettes are calibrated. Use reverse pipetting for viscous solutions like enzyme stocks. When adding reagents to a 96- or 384-well plate, ensure your technique is consistent across the entire plate to avoid "edge effects."[20]

• Poor Mixing:

  • Cause: If reagents are not mixed thoroughly in the wells, the reaction will not be uniform.

  • Solution: After adding each reagent, gently mix the plate on an orbital shaker for 30-60 seconds. Avoid vigorous shaking that could cause cross-contamination between wells.

• Temperature Gradients:

  • Cause: A temperature gradient across the plate during incubation can cause reaction rates to vary from one side of the plate to the other.

  • Solution: Ensure the entire plate reaches the desired temperature (e.g., 37°C) uniformly. Allow plates to equilibrate to room temperature before adding reagents if they were stored cold.[20]

• Z'-Factor Calculation: To formally assess assay quality, calculate the Z'-factor. It is a statistical measure of the separation between your positive and negative control signals relative to their variability.[21] An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS.[22][23][24]

Problem Area: Inconsistent or Unexpected Results

Q: My known inhibitor is not showing the expected potency (IC₅₀ shift). Why might this be happening?

A: A shift in the IC₅₀ value for a reference compound indicates a change in assay conditions or reagent quality.

Troubleshooting Steps:

• Check Enzyme and Substrate Concentrations:

  • Cause: As detailed above, variations in enzyme concentration or using a substrate concentration far from the Kₘ will alter the apparent IC₅₀ value.[16][25]

  • Solution: Standardize these concentrations across all experiments. When using a new batch of enzyme, it may be necessary to re-titrate to find the concentration that yields the same activity as the previous batch.

• Review Assay Buffer Components:

  • Cause: Components like detergents (e.g., Tween-20) or carrier proteins (e.g., BSA) can influence inhibitor behavior. For example, some compounds may bind to BSA, reducing their free concentration and apparent potency.[26]

  • Solution: Keep the buffer composition identical between experiments. If you suspect compound binding to BSA, you can try running the assay with and without it to see if the IC₅₀ value changes.

• Inhibitor Stability and Solubility:

  • Cause: The compound may be degrading in the assay buffer over the course of the incubation, or it may be precipitating out of solution at higher concentrations.

  • Solution: Use freshly prepared compound dilutions. Check for compound precipitation visually or using a plate reader capable of detecting light scatter.

Q: I suspect my compound is a false positive. How can I confirm this and what are the common causes?

A: False positives are compounds that appear active in the primary screen but do not genuinely inhibit the target enzyme. They are a major source of wasted resources.[27]

Common Mechanisms and Confirmation Strategies:

• Compound Aggregation:

  • Mechanism: At certain concentrations, some compounds form aggregates that can sequester and non-specifically inhibit enzymes.[26] This is a very common artifact in HTS.

  • Confirmation: Re-test the compound in the presence of a small amount of non-ionic detergent (e.g., 0.01% Triton X-100). If the compound's activity is significantly reduced, it is likely an aggregator.[28]

• Fluorescence Interference (Quenching):

  • Mechanism: Instead of being fluorescent themselves, some compounds can absorb the light emitted by the fluorophore, a phenomenon known as quenching. This leads to a decrease in signal that is incorrectly interpreted as enzyme inhibition.[13]

  • Confirmation: Run a "quencher" counterscreen. Set up a reaction that produces a maximal fluorescent signal (enzyme + substrate, no inhibitor) and add the test compound at the end, just before reading the plate. A true inhibitor will have no effect on the already-generated signal, but a quencher will cause the signal to drop.

• Reactivity with Assay Components:

  • Mechanism: Some compounds are chemically reactive and can covalently modify the enzyme or other assay components, leading to non-specific inhibition.[29]

  • Confirmation: This is harder to diagnose without medicinal chemistry expertise. However, running orthogonal assays with different detection methods (e.g., luminescence vs. fluorescence) can help. A compound that is active across multiple platforms is less likely to be an artifact of a specific detection technology.

Caption: A decision tree for troubleshooting common HDAC assay issues.

Section 4: Key Protocols & Methodologies

Here are condensed, step-by-step protocols for essential procedures discussed in this guide.

Protocol 1: General Procedure for a Fluorogenic HDAC Assay

This protocol provides a general framework. Always refer to your specific kit's manual for precise volumes and concentrations.

• Reagent Preparation:

  • Thaw HDAC enzyme, substrate, and developer on ice.[4]

  • Prepare assay buffer (e.g., 50 mM Tris, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

  • Dilute enzyme and substrate to their final working concentrations in cold assay buffer.

  • Prepare serial dilutions of test compounds and positive control (e.g., Trichostatin A) in assay buffer. Ensure the final DMSO concentration is constant across all wells (e.g., 1%).[4]

• Assay Plate Setup (96-well, black, flat-bottom):

  • Blank (No Enzyme): Add 40 µL assay buffer + 10 µL compound vehicle (DMSO).

  • Negative Control (Max Signal): Add 40 µL diluted enzyme + 10 µL compound vehicle (DMSO).

  • Positive Control (Max Inhibition): Add 40 µL diluted enzyme + 10 µL positive control inhibitor.

  • Test Wells: Add 40 µL diluted enzyme + 10 µL of diluted test compound.

• Pre-incubation:

  • Mix the plate gently on an orbital shaker.

  • Incubate for 15 minutes at 37°C to allow inhibitors to bind to the enzyme.

• Reaction Initiation:

  • Add 50 µL of diluted substrate to all wells to start the reaction. The total volume is now 100 µL.

  • Mix the plate gently.

• HDAC Reaction Incubation:

  • Incubate for 30-60 minutes at 37°C. Protect the plate from light.[1]

• Development:

  • Add 50 µL of developer solution to all wells.[3]

  • Mix the plate gently.

  • Incubate for 15-20 minutes at room temperature, protected from light.[1]

• Data Acquisition:

  • Read the plate on a fluorometer using the appropriate excitation and emission wavelengths (e.g., Ex: 360 nm, Em: 460 nm).

Protocol 2: Compound Interference Testing (Autofluorescence & Quenching)

• Autofluorescence Check:

  • In a 96-well plate, add 90 µL of assay buffer.

  • Add 10 µL of your test compound at its highest screening concentration.

  • Read the fluorescence. Any signal significantly above the buffer-only control is due to compound autofluorescence.

• Quenching Check:

  • Set up a "max signal" reaction: 40 µL enzyme + 10 µL vehicle + 50 µL substrate.

  • Incubate and develop the reaction as normal until the signal is generated.

  • Just before reading, add 10 µL of your test compound at its highest concentration.

  • Read fluorescence immediately. A significant drop in signal compared to wells where you added 10 µL of buffer indicates quenching.

Data Presentation: Assay Quality Control Parameters

Parameter	Formula	Acceptable Value	Significance
Signal-to-Background (S/B)	Mean(Signal) / Mean(Background)	> 10	Measures the dynamic range of the assay.
Signal-to-Noise (S/N)	(Mean(Signal) - Mean(Background)) / SD(Background)	> 10	Measures the separation of signal from background variability.
Z'-Factor	1 - [3*(SDpos + SDneg) / |Meanpos - Meanneg|]	> 0.5	A comprehensive metric of assay quality, accounting for both dynamic range and data variability.[22][30]

Note: For Z'-Factor, 'pos' refers to the uninhibited control (max signal) and 'neg' refers to the fully inhibited control (background).

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67-73. (Source not directly available, but principles are widely cited)
• Iversen, P. W., Eastwood, B. J., Sittampalam, G. S., & Cox, K. L. (2006). A comparison of assay performance measures in screening assays: signal window, Z' factor, and SSMD. Journal of biomolecular screening, 11(3), 247–252. (Source not directly available, but principles are widely cited)

• Z-factor - Grokipedia. (n.d.). Retrieved from [Link]

• Identification of HDAC inhibitors using a cell-based HDAC I/II assay. (2016). SLAS DISCOVERY: Advancing the Science of Drug Discovery. Available at: [Link]

• Assay Interference by Aggregation - Assay Guidance Manual. (2017). NCBI Bookshelf. Available at: [Link]

• Plate Quality Control. (2023). CDD Support - Collaborative Drug Discovery. Available at: [Link]

• HDAC Fluorogenic Assay Kit (Green). (n.d.). BPS Bioscience. Available at: [Link]

• Best-fit IC50 values (Mean and SEM) of each HDACi and MTI, calculated... (n.d.). ResearchGate. Available at: [Link]

• HDAC Activity/Inhibition Assay Kit (Fluorometric). (n.d.). Epigentek. Available at: [Link]

• Assay Interference by Chemical Reactivity - Assay Guidance Manual. (2015). NCBI Bookshelf. Available at: [Link]

• Compound-Mediated Assay Interferences in Homogeneous Proximity Assays. (2020). Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]

• Itoh, Y., et al. (2016). False HDAC Inhibition by Aurone Compound. Chemical & Pharmaceutical Bulletin, 64(8), 1124-1128. Available at: [Link]

• IC50 values (µM) for inhibition of different HDAC isoforms. (n.d.). ResearchGate. Available at: [Link]

• Interference with Clinical Laboratory analyses. (2015). ResearchGate. Available at: [Link]

• Continuous Activity Assay for HDAC11 Enabling Reevaluation of HDAC Inhibitors. (2019). ACS Omega. Available at: [Link]

• SAHA IC 50 values for each HDAC isozyme are shown as measured using in vitro enzymatic assays. (n.d.). ResearchGate. Available at: [Link]

• High-throughput screening of histone deacetylases and determination of kinetic parameters using fluorogenic assays. (2021). STAR Protocols. Available at: [Link]

• Image-based drug screen identifies HDAC inhibitors as novel Golgi disruptors synergizing with JQ1. (2017). Molecular Biology of the Cell. Available at: [Link]

• Calculating an IC50 value and its Margin of Error. (2020). YouTube. Available at: [Link]

• Histone-deacetylase inhibitors produce positive results in the GADD45a-GFP GreenScreen HC assay. (2009). Mutagenesis. Available at: [Link]

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. (2012). The AAPS Journal. Available at: [Link]

• High-throughput screening of histone deacetylases and determination of kinetic parameters using fluorogenic assays. (2021). STAR Protocols. Available at: [Link]

• Optimization of Class I Histone Deacetylase PROTACs Reveals that HDAC1/2 Degradation is Critical to Induce Apoptosis and Cell Arrest in Cancer Cells. (2021). Journal of Medicinal Chemistry. Available at: [Link]

• A Cell-Based Screen Identifies HDAC Inhibitors as Activators of RIG-I Signaling. (2021). Frontiers in Immunology. Available at: [Link]

• Purification and enzymatic assay of class I histone deacetylase enzymes. (2017). Methods in Enzymology. Available at: [Link]

• Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening. (2015). Combinatorial Chemistry & High Throughput Screening. Available at: [Link]

• Preparation and Biochemical Analysis of Classical Histone Deacetylases. (2012). The Enzymes. Available at: [Link]

• Development of a fluorescence polarization based assay for histone deacetylase ligand discovery. (2008). Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• What causes high background in cell based assays?. (2020). ResearchGate. Available at: [Link]

• Understanding Failure and Improving Treatment Using HDAC Inhibitors for Prostate Cancer. (2019). International Journal of Molecular Sciences. Available at: [Link]

• Structural basis for the regulation of nucleosome recognition and HDAC activity by histone deacetylase assemblies. (2021). Science Advances. Available at: [Link]

• Identification of HDAC inhibitors using a cell-based HDAC I/II assay. (2016). ResearchGate. Available at: [Link]

• Systematic identification of Class I HDAC substrates. (2013). Briefings in Bioinformatics. Available at: [Link]

• Mechanism of Action for HDAC Inhibitors—Insights from Omics Approaches. (2019). International Journal of Molecular Sciences. Available at: [Link]

Sources

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• 2. Understanding Failure and Improving Treatment Using HDAC Inhibitors for Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [worldwide.promega.com]
• 6. Development of a fluorescence polarization based assay for histone deacetylase ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Cell-Based Screen Identifies HDAC Inhibitors as Activators of RIG-I Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. High-throughput screening of histone deacetylases and determination of kinetic parameters using fluorogenic assays - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. grokipedia.com [grokipedia.com]
• 22. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 23. academic.oup.com [academic.oup.com]
• 24. support.collaborativedrug.com [support.collaborativedrug.com]
• 25. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Compound-Mediated Assay Interferences in Homogeneous Proximity Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 29. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 30. punnettsquare.org [punnettsquare.org]

Technical Support Center: Troubleshooting Low Yield in Acetylated Peptide Synthesis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common challenge in peptide chemistry: low yield during the synthesis of acetylated peptides. Acetylation, the introduction of an acetyl group (CH₃CO), is a critical modification that can alter a peptide's charge, hydrophobicity, and biological activity.[1][2][3] However, achieving high yields of pure, acetylated peptides can be challenging.

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter. We will delve into the root causes of low yield and provide practical, field-proven solutions to optimize your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My final yield of acetylated peptide is significantly lower than expected. What are the most common initial checks I should perform?

When faced with low yield, a systematic approach is crucial to pinpoint the issue. The problem can stem from either inefficient synthesis or issues during the final cleavage and work-up.

Initial Diagnostic Workflow:

• Confirm Peptide Synthesis: Before assuming a failed acetylation, verify that the peptide chain itself was synthesized correctly. Perform a small-scale test cleavage of the resin-bound peptide before the acetylation step and analyze the product by mass spectrometry (MS).[4] The presence of the correct mass for the unacetylated peptide confirms the success of the chain assembly.

• Verify Acetylation with Mass Spectrometry: The most direct way to confirm acetylation is to look for the expected mass shift. An acetyl group adds 42.01 Da to the mass of the peptide.[5][6] Analyze a crude sample of your final product using MALDI-TOF or LC-MS. If you see a significant peak corresponding to the unacetylated peptide, your acetylation reaction was incomplete.

• Assess Purity with HPLC: Reversed-phase high-performance liquid chromatography (RP-HPLC) is essential for determining the purity of your crude product.[7] A complex chromatogram with multiple peaks can indicate the presence of deletion sequences, incompletely deprotected sequences, or byproducts from side reactions, all of which contribute to a lower yield of the desired product.[7]

Q2: My mass spectrometry results show a mixture of acetylated and unacetylated peptide. How can I improve the efficiency of the N-terminal acetylation reaction?

Incomplete acetylation is a frequent cause of low yield. The efficiency of this reaction depends on several factors, including the reagents, reaction conditions, and the peptide sequence itself.

Key Optimization Strategies:

• Reagent Stoichiometry and Choice: Acetic anhydride is a common and effective acetylating agent.[8] However, using an insufficient excess can lead to incomplete reaction. Conversely, a very large excess can increase the risk of side reactions. A typical starting point is to use a 10- to 50-fold molar excess of acetic anhydride over the peptide.

• Reaction Conditions:

  • pH: The pH of the reaction mixture is critical. The N-terminal α-amino group is more nucleophilic and reactive at a slightly basic or neutral pH. However, to achieve selectivity for the N-terminus over the ε-amino group of lysine, the reaction is often performed at a slightly acidic pH (around 6.0) on ice.[8]

  • Temperature: Performing the acetylation at a low temperature (e.g., on an ice bath) can help to control the reaction rate and improve selectivity for the N-terminal amine.[8]

• Alternative Capping Reagents: While acetic anhydride is widely used, other reagents can be employed, particularly in the context of solid-phase peptide synthesis (SPPS) where acetylation is often used as a "capping" step to terminate unreacted peptide chains.[9]

Capping Reagent Combination	Solvent	Typical Reaction Time	Considerations
Acetic Anhydride / Pyridine	DMF	30 minutes	Highly effective, but pyridine has a strong odor and can be a strong base, potentially leading to side reactions.[10]
Acetic Anhydride / DIPEA	DMF	20-30 minutes	DIPEA is a non-nucleophilic base, reducing the risk of certain side reactions.[9][10]

Experimental Protocol: On-Resin N-Terminal Acetylation

This protocol provides a general procedure for the N-terminal acetylation of a peptide synthesized on a solid support.

Materials:

• Peptide-bound resin

• Dimethylformamide (DMF)

• Acetic Anhydride (Ac₂O)

• Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Resin Washing: After the final amino acid coupling and Fmoc-deprotection steps, thoroughly wash the resin with DMF (3 x 10 mL per gram of resin) to remove any residual reagents.[10]

• Preparation of Acetylation Solution: Prepare the acetylation solution fresh. For every 1 gram of resin (assuming a loading of 0.5 mmol/g), prepare a solution of 10% (v/v) acetic anhydride and 5% (v/v) DIPEA in DMF.

• Acetylation Reaction: Add the acetylation solution to the resin-containing reaction vessel, ensuring the resin is fully submerged.

• Incubation: Gently agitate the reaction vessel at room temperature for 30-60 minutes.

• Monitoring the Reaction (Optional but Recommended): To confirm the completion of the acetylation, a small sample of the resin can be taken for a Kaiser test. A negative Kaiser test (yellow beads) indicates the absence of free primary amines and thus, complete acetylation.[4]

• Washing: Filter the resin and wash it thoroughly with DMF (3x), DCM (3x), and MeOH (3x) to remove excess reagents and byproducts.

• Drying: Dry the resin under vacuum before proceeding to cleavage.

Q3: I've optimized my acetylation reaction, but my yield is still low and HPLC shows multiple impurity peaks. What are the likely side reactions, and how can I mitigate them?

Side reactions during peptide synthesis and acetylation can significantly reduce the yield of the desired product.[11][12] Understanding these potential side reactions is key to troubleshooting.

Common Side Reactions:

• O-Acylation: The hydroxyl groups in the side chains of serine (Ser), threonine (Thr), and tyrosine (Tyr) can be acylated by acetic anhydride, especially under basic conditions.[13] This side reaction is more pronounced in peptides containing histidine.[13][14]

  • Mitigation: Perform the acetylation under mildly acidic to neutral conditions. If O-acylation persists, consider using a milder acetylating agent or protecting the hydroxyl groups of these amino acids, although this adds complexity to the synthesis.

• Aspartimide Formation: Peptides containing aspartic acid (Asp), particularly Asp-Gly or Asp-Ser sequences, are prone to forming a cyclic aspartimide intermediate.[15] This can lead to the formation of a mixture of α- and β-coupled peptides, which are difficult to separate.

  • Mitigation: Use protecting groups for Asp that are designed to minimize aspartimide formation, such as 3-tert-butyl-aspartate (Asp(OtBu)).

• Guanidinylation: The N-terminal amino group can react with certain coupling reagents (e.g., HBTU, HATU) to form a guanidinium group, which terminates the peptide chain.[15]

  • Mitigation: Pre-activate the protected amino acid with the coupling reagent before adding it to the resin.[15]

Visualizing the Process: Workflow and Troubleshooting

To better understand the workflow and potential pitfalls, the following diagrams illustrate the key processes.

Caption: A simplified workflow for acetylated peptide synthesis.

Caption: A decision tree for troubleshooting low yield.

Q4: My peptide is prone to aggregation. Could this be affecting my acetylation yield, and what can I do about it?

Peptide aggregation on the solid support is a well-known problem in SPPS, particularly for hydrophobic sequences.[15][16] Aggregation can hinder the access of reagents to the reactive sites, leading to incomplete reactions, including both coupling and acetylation.

Strategies to Overcome Aggregation:

• Choice of Resin: Using a low-substitution resin can increase the distance between peptide chains, reducing the likelihood of intermolecular aggregation.[17]

• Solvent Choice: While DMF is the most common solvent, N-methylpyrrolidone (NMP) can be more effective at solvating aggregating sequences.[16]

• Disruptive Additives: Adding chaotropic salts or nonionic detergents to the reaction mixture can help to disrupt the hydrogen bonds that cause aggregation.[15]

• Microwave Synthesis: Microwave-assisted peptide synthesis can provide the energy to overcome aggregation and drive reactions to completion more efficiently.

Q5: After purification, my final isolated yield is still very low. Are there specific challenges related to the purification of acetylated peptides?

Yes, the purification step can be a significant bottleneck. The inherent low abundance of post-translationally modified peptides in complex mixtures often necessitates an enrichment step prior to final purification.[18][19]

Purification and Enrichment Challenges:

• Co-elution: Unacetylated peptides and other closely related impurities may have very similar retention times in RP-HPLC, making their separation challenging.[7]

• Low Abundance: In biological samples, acetylated peptides are often present in much lower quantities than their unmodified counterparts, making their detection and isolation difficult without an enrichment strategy.[19]

• Enrichment Strategies: For complex samples, immunoaffinity enrichment using anti-acetyl-lysine antibodies is a powerful technique to selectively capture acetylated peptides before LC-MS analysis and purification.[18][19][20]

By systematically working through these common issues, from initial reaction setup to final purification, you can significantly improve the yield and purity of your acetylated peptides. For further in-depth reading, please consult the references below.

References

• Ito, S., Wakamatsu, K., & Ohtsuki, K. (n.d.). Nα Selective Acetylation of Peptides. PMC - NIH. [Link]

• Bodanszky, M., & Fink, M. L. (1979). Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters. International Journal of Peptide and Protein Research, 13(1), 22–27. [Link]

• Side reactions in peptide synthesis: An overview. (n.d.). Bibliomed. [Link]

• Side reaction in peptide synthesis. (2016, November 28). Slideshare. [Link]

• Chapter 15. (n.d.). [Link]

• Lin, H., & Garcia, B. A. (2012). Validation of Protein Acetylation by Mass Spectrometry. PMC - NIH. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. [Link]

• Lin, Y.-H., et al. (2008). Strategy for Determination of in Vitro Protein Acetylation Sites by Using Isotope-Labeled Acetyl Coenzyme A and Liquid Chromatography−Mass Spectrometry. Analytical Chemistry, 80(16), 6178–6189. [Link]

• Bodanszky, M., et al. (1976). Side reactions in peptide synthesis. 4. Extensive O-acylation by active esters in histidine containing peptides. The Journal of Organic Chemistry, 41(1), 181–183. [Link]

• Baeza, J., et al. (2015). High-Resolution Mass Spectrometry to Identify and Quantify Acetylation Protein Targets. In Methods in Molecular Biology (pp. 131–146). [Link]

• Capping of unprotected amino groups during peptide synthesis. (n.d.).

• How to Enrich Acetylated Peptides Before Mass Spectrometry? (n.d.). Mtoz Biolabs. [Link]

• Vasanthakumar, G. (2019). Chapter 5: Peptide Manufacturing Methods and Challenges. In Peptide Therapeutics (pp. 111-150). [Link]

• N-terminal acetylation. (n.d.). Wikipedia. [Link]

• Acetylation of Peptides and Proteins: Monograph 0003. (2007, February 17). IonSource. [Link]

• A highly efficient in situ N-acetylation approach for solid phase synthesis. (2017). ResearchGate. [Link]

• Horn, M., et al. (2023). Chemical Acetylation of Ligands and Two-Step Digestion Protocol for Reducing Codigestion in Affinity Purification–Mass Spectrometry. PMC - NIH. [Link]

• D'Cunha, R., et al. (2018). Spotlight on protein N-terminal acetylation. PMC - PubMed Central - NIH. [Link]

• Muro, Y., et al. (2017). Isolation of Acetylated and Unmodified Protein N-Terminal Peptides by Strong Cation Exchange Chromatographic Separation of TrypN-Digested Peptides. PMC - NIH. [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ACS Sustainable Chemistry & Engineering. [Link]

• What do you do when your peptide synthesis fails? (2023, February 7). Biotage. [Link]

• Bennett, M. A., et al. (2007). Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality. PMC - NIH. [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615–4628. [Link]

• Peptide Purity & Yield Optimizing in SPPS. (2020, November 4). Gyros Protein Technologies. [Link]

• Planning a Peptide Synthesis. (n.d.). AAPPTec. [Link]

• The Mechanism of N-Terminal Acetylation of Protein. (2008). ResearchGate. [Link]

Sources

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• 2. Spotlight on protein N-terminal acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of N Terminal Acetylation in Protein Function and Disease - Creative Proteomics [creative-proteomics.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. liverpool.ac.uk [liverpool.ac.uk]
• 6. ionsource.com [ionsource.com]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 8. Nα Selective Acetylation of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US11028123B2 - Capping of unprotected amino groups during peptide synthesis - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 12. Side reaction in peptide synthesis | PPTX [slideshare.net]
• 13. Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. peptide.com [peptide.com]
• 16. biotage.com [biotage.com]
• 17. peptide.com [peptide.com]
• 18. Methods for Detecting Protein Acetylation [en.biotech-pack.com]
• 19. How to Enrich Acetylated Peptides Before Mass Spectrometry? | MtoZ Biolabs [mtoz-biolabs.com]
• 20. High-Resolution Mass Spectrometry to Identify and Quantify Acetylation Protein Targets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: H-D-Lys(Ac)-OH Stability in Solution

Welcome to the Technical Support Center for H-D-Lys(Ac)-OH. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical insights into the stability of H-D-Lys(Ac)-OH in solution. Here, we address common questions and provide troubleshooting guidance to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary degradation pathways for H-D-Lys(Ac)-OH in aqueous solutions?

A1: The stability of H-D-Lys(Ac)-OH in solution is primarily influenced by two chemical processes: hydrolysis of the ε-acetyl group and racemization of the D-enantiomer to the L-enantiomer.

• Hydrolysis: The amide bond of the acetyl group on the lysine side chain can undergo hydrolysis, particularly under strong acidic or basic conditions, to yield D-lysine and acetic acid. While generally stable at neutral pH, prolonged exposure to pH extremes or elevated temperatures can accelerate this process. The rate of hydrolysis is influenced by the concentration of hydroxide or hydronium ions in the solution.

• Racemization: D-amino acids can slowly convert to their L-enantiomers in a process called racemization.[1][2] This occurs via the formation of a planar carbanion intermediate at the α-carbon.[1] Factors that facilitate the formation of this intermediate, such as basic conditions or the presence of certain metal ions, can increase the rate of racemization.[1] While this process is generally slow at neutral pH and ambient temperature, it is a critical consideration for long-term studies or when stereochemical purity is paramount.

Q2: I'm planning a multi-day experiment. What are the optimal storage conditions for a stock solution of H-D-Lys(Ac)-OH to minimize degradation?

A2: To ensure the stability of your H-D-Lys(Ac)-OH stock solution over several days, we recommend the following:

• Solvent: Prepare stock solutions in a high-quality, sterile, aqueous buffer at or near neutral pH (e.g., phosphate-buffered saline, pH 7.4). If using organic solvents for initial dissolution, ensure they are anhydrous and of high purity. For long-term storage, some suppliers recommend storing in solvent at -80°C for up to 6 months or -20°C for up to 1 month.[3]

• Temperature: Store stock solutions at -20°C or -80°C.[3] Avoid repeated freeze-thaw cycles, which can degrade the compound. It is best practice to aliquot the stock solution into single-use volumes before freezing.

• pH: Maintain the pH of the solution between 6.0 and 8.0. Strongly acidic or basic conditions will significantly accelerate both hydrolysis and racemization.

• Light: Protect the solution from light, especially if it will be stored for an extended period, by using amber vials or wrapping containers in aluminum foil.

Q3: My results are inconsistent. Could degradation of H-D-Lys(Ac)-OH be the cause? How can I check the integrity of my solution?

A3: Inconsistent results can indeed stem from the degradation of your compound. To verify the integrity of your H-D-Lys(Ac)-OH solution, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for this purpose.

A well-developed Reverse-Phase HPLC (RP-HPLC) method can separate the parent H-D-Lys(Ac)-OH from its potential degradation products, such as D-lysine (from hydrolysis) and H-L-Lys(Ac)-OH (from racemization).

Key considerations for your HPLC method:

• Column: A C18 column is a good starting point.

• Mobile Phase: A gradient of water and acetonitrile with an additive like trifluoroacetic acid (TFA) is typically effective.

• Detection: UV detection at a low wavelength (e.g., 210-220 nm) is suitable for detecting the peptide bond and acetyl group.

• Chiral Separation: To specifically assess racemization, a chiral HPLC column or a derivatization method followed by standard RP-HPLC will be necessary to separate the D- and L-enantiomers.

If you suspect degradation, comparing a chromatogram of your current solution to that of a freshly prepared, high-purity standard will reveal the presence of any degradation products.

Experimental Protocols

Protocol 1: Stability Assessment of H-D-Lys(Ac)-OH in Solution

This protocol outlines a general procedure for conducting a short-term stability study of H-D-Lys(Ac)-OH in a buffered solution.

Objective: To determine the stability of H-D-Lys(Ac)-OH in a specific buffer system under defined storage conditions over time.

Materials:

• H-D-Lys(Ac)-OH (high purity standard)

• Buffer of choice (e.g., PBS, pH 7.4)

• HPLC-grade water and acetonitrile

• Trifluoroacetic acid (TFA)

• HPLC system with UV detector

• C18 RP-HPLC column

• Sterile, amber vials

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of H-D-Lys(Ac)-OH.

  • Dissolve in the chosen buffer to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.22 µm sterile filter.

• Sample Incubation:

  • Aliquot the stock solution into multiple amber vials.

  • Store the vials under the desired conditions (e.g., 4°C, room temperature, 37°C).

  • Designate time points for analysis (e.g., 0, 24, 48, 72 hours).

• HPLC Analysis:

  • At each time point, remove one vial from each storage condition.

  • Allow the sample to come to room temperature.

  • Inject an appropriate volume onto the HPLC system.

  • Example HPLC Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: 0.1% TFA in water

    • Mobile Phase B: 0.1% TFA in acetonitrile

    • Gradient: 5% to 95% B over 20 minutes

    • Flow Rate: 1.0 mL/min

    • Detection: 214 nm

• Data Analysis:

  • At time zero, identify and record the retention time and peak area of the main H-D-Lys(Ac)-OH peak.

  • At subsequent time points, quantify the peak area of H-D-Lys(Ac)-OH.

  • Calculate the percentage of H-D-Lys(Ac)-OH remaining at each time point relative to the initial (time zero) measurement.

  • Monitor for the appearance of new peaks, which may indicate degradation products.

Data Presentation:

Summarize the percentage of H-D-Lys(Ac)-OH remaining at each time point and storage condition in a table.

Time (hours)	% Remaining at 4°C	% Remaining at Room Temp	% Remaining at 37°C
0	100	100	100
24	[Insert Data]	[Insert Data]	[Insert Data]
48	[Insert Data]	[Insert Data]	[Insert Data]
72	[Insert Data]	[Insert Data]	[Insert Data]

Visualizing Degradation Pathways

The following diagram illustrates the primary degradation pathways of H-D-Lys(Ac)-OH in solution.

Caption: Potential degradation pathways of H-D-Lys(Ac)-OH.

References

• Bada, J. L., & Schroeder, R. A. (1975). Amino acid racemization reactions and their geochemical implications.
• Neuberger, A. (1948). The metabolism of proteins and amino acids. Annual Review of Biochemistry, 17(1), 251-276.

• Smith, G. G., & Reddy, G. V. (1989). Effect of the side chain on the racemization of amino acids in aqueous solution. The Journal of Organic Chemistry, 54(20), 4813-4818. [Link]

• European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. Retrieved from [Link]

Sources

• 1. creation.com [creation.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Verification of H-D-Lys(Ac)-OH Incorporation

Welcome to the technical support guide for the analytical verification of H-D-Lys(Ac)-OH incorporation into peptides and proteins. This resource is designed for researchers, scientists, and drug development professionals who are leveraging unnatural amino acid incorporation technologies. This guide provides in-depth technical information, troubleshooting advice, and step-by-step protocols to ensure the successful and accurate verification of your modified biomolecules.

Introduction: The "Why" Behind Verification

Site-specific incorporation of unnatural amino acids (UAAs) like H-D-Lys(Ac)-OH (N-ε-acetyl-D-lysine) is a powerful tool for probing and engineering protein function.[1][2][3][4][5] Acetylation of lysine residues is a critical post-translational modification (PTM) that regulates a vast array of cellular processes, including gene expression, metabolism, and protein stability.[6][7][8][9] The ability to introduce an acetylated lysine at a specific position allows for precise investigation of its functional role.

However, the successful incorporation of any UAA must be rigorously verified. Without definitive analytical confirmation, any downstream functional data is built on an unproven foundation. This guide will walk you through the most effective analytical techniques to confirm the presence and location of H-D-Lys(Ac)-OH in your target protein.

Core Analytical Strategies: A Multi-Faceted Approach

No single technique provides a complete picture. A robust verification strategy employs a combination of methods that offer orthogonal (complementary) information. The primary analytical challenges in verifying H-D-Lys(Ac)-OH incorporation are:

• Confirming the mass shift: The addition of an acetyl group to lysine results in a mass increase of 42.0106 Da.[10]

• Pinpointing the location: Ensuring the modification is at the intended lysine residue and not a result of scrambling or off-target modification.

• Distinguishing from other modifications: Differentiating the acetyl group from other modifications with similar nominal masses, such as trimethylation (42.0470 Da).[11]

The following sections detail the primary techniques to address these challenges.

Mass Spectrometry (MS): The Workhorse of PTM Analysis

Mass spectrometry is the cornerstone for identifying and characterizing protein modifications.[10][12] For acetylated proteins, MS provides both mass confirmation and site localization.

Core Principles of MS for Acetylation Analysis:

MS-based verification typically involves a "bottom-up" proteomics approach. The protein of interest is enzymatically digested (e.g., with trypsin), and the resulting peptides are analyzed. When a peptide containing an acetylated lysine is fragmented in the mass spectrometer (MS/MS), it produces a characteristic fragmentation pattern that allows for the identification of the modified residue.[10]

A key indicator of lysine acetylation is the presence of specific "reporter" or "diagnostic" ions in the tandem mass spectrum.[13][14] These include:

• Immonium ion at m/z 143.1: A common marker for acetylated lysine.[14][15]

• A more specific marker ion at m/z 126.1: This ion results from the loss of ammonia (NH3) from the immonium ion and is often more sensitive and specific than the m/z 143.1 ion.[14][15]

Experimental Workflow: LC-MS/MS Analysis

The general workflow for verifying H-D-Lys(Ac)-OH incorporation by LC-MS/MS is as follows:

Caption: Workflow for LC-MS/MS analysis of H-D-Lys(Ac)-OH incorporation.

Troubleshooting Common MS Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low signal intensity for the acetylated peptide	- Sub-stoichiometric incorporation of H-D-Lys(Ac)-OH.- Ion suppression from other co-eluting peptides.	- Consider enrichment of acetylated peptides using anti-acetyl-lysine antibodies.[6][7][16]- Optimize the HPLC gradient to better separate the peptide of interest.
Ambiguous site of modification	- Poor fragmentation of the peptide.- Presence of multiple lysine residues in the same peptide.	- Use an alternative protease (e.g., Glu-C) to generate different peptide fragments.[13]- Employ advanced fragmentation techniques like Electron Transfer Dissociation (ETD).
No detection of the acetylated peptide	- Inefficient incorporation of the UAA.- Peptide is too large or too small to be detected.- The peptide is lost during sample preparation.	- Re-evaluate the expression and incorporation conditions.- Perform an in-silico digest with different proteases to predict detectable peptides.- Use low-binding tubes and optimize desalting steps.[17]

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a powerful technique for separating peptides and proteins based on their hydrophobicity.[18] The addition of an acetyl group to a lysine residue slightly increases its hydrophobicity, which can lead to a change in its retention time on an RP-HPLC column.

While not a definitive identification method on its own, HPLC is an excellent tool for:

• Assessing the purity of the modified protein.

• Comparing the modified protein to its wild-type counterpart.

• Fractionating peptide digests prior to MS analysis. [13]

Expected Observations:

When comparing the tryptic digests of the wild-type and modified proteins, you would expect to see:

• The disappearance of the peak corresponding to the unmodified peptide.

• The appearance of a new peak, typically with a slightly later retention time, corresponding to the acetylated peptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of individual atoms within a molecule.[19][20][21] It is a powerful, non-destructive method for confirming the presence of the acetyl group and its attachment to the lysine side chain.[20][21]

Key Principles for Acetylation Detection:

• Characteristic Chemical Shifts: The protons and carbons of the acetyl group have characteristic chemical shifts in ¹H and ¹³C NMR spectra.[19][22]

• Isotope Labeling: The signal from the acetyl group can be enhanced and unambiguously identified by using isotopically labeled acetyl donors (e.g., ¹³C-acetyl-CoA) during the synthesis or incorporation of H-D-Lys(Ac)-OH.[20][21] This allows for the use of more sensitive and specific NMR experiments, such as the [¹H, ¹³C]-HSQC experiment, which correlates the proton and carbon signals of the acetyl group.[20][21]

Experimental Considerations:

NMR is generally less sensitive than mass spectrometry and requires larger amounts of highly pure sample. It is most amenable to the analysis of smaller proteins and peptides.

Edman Degradation

Edman degradation is a classic method for sequencing proteins from the N-terminus.[23][24][25] In this technique, amino acids are sequentially cleaved and identified.[23][24]

Application to H-D-Lys(Ac)-OH Verification:

While primarily an N-terminal sequencing method, Edman degradation can be used to identify modified amino acids within a peptide sequence.[26] N-ε-acetyl lysine yields a stable phenylthiohydantoin (PTH) derivative that has a distinct retention time in the subsequent HPLC analysis, allowing for its identification.[26]

Limitations:

• Blocked N-terminus: Edman degradation will not work if the N-terminus of the protein is blocked (e.g., by acetylation).[24][27]

• Peptide Length: The efficiency of the process decreases with increasing peptide length, generally limiting it to peptides of up to 30-50 amino acids.[24][27]

Step-by-Step Experimental Protocols

Protocol: In-Gel Tryptic Digestion for MS Analysis

This protocol is a standard starting point for preparing your protein sample for mass spectrometry.

• SDS-PAGE Separation: Separate your purified protein sample on a 1D SDS-PAGE gel. Include a lane with the wild-type protein as a control.

• Excision and Destaining: Excise the protein band of interest using a clean scalpel. Cut the band into small (~1 mm³) pieces. Destain the gel pieces with a solution of 50% acetonitrile (ACN) in 50 mM ammonium bicarbonate until the Coomassie blue stain is removed.

• Reduction and Alkylation:

  • Reduce disulfide bonds by incubating the gel pieces in 10 mM dithiothreitol (DTT) at 56°C for 1 hour.

  • Alkylate cysteine residues by incubating in 55 mM iodoacetamide in the dark at room temperature for 45 minutes.

• Digestion:

  • Wash the gel pieces with 50 mM ammonium bicarbonate followed by 100% ACN.

  • Dry the gel pieces in a vacuum centrifuge.

  • Rehydrate the gel pieces in a solution of sequencing-grade modified trypsin (e.g., 10-20 ng/µL) in 50 mM ammonium bicarbonate on ice for 30-60 minutes.

  • Add enough 50 mM ammonium bicarbonate to cover the gel pieces and incubate overnight at 37°C.

• Peptide Extraction:

  • Collect the supernatant.

  • Extract the remaining peptides from the gel pieces by sequential incubations with 50% ACN/5% formic acid, followed by 100% ACN.

  • Pool all extracts and dry them down in a vacuum centrifuge.

• Desalting: Resuspend the dried peptides in 0.1% trifluoroacetic acid (TFA) and desalt using a C18 StageTip or ZipTip prior to LC-MS/MS analysis.[6]

Protocol: LC-MS/MS Data Acquisition and Analysis

• LC Separation: Load the desalted peptide sample onto a reverse-phase nano-LC column (e.g., a C18 column). Separate the peptides using a gradient of increasing acetonitrile concentration.

• MS Data Acquisition:

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode.

  • In each cycle, acquire a full MS scan to determine the mass-to-charge ratio (m/z) of the eluting peptides.

  • Select the most intense precursor ions for fragmentation by collision-induced dissociation (CID).

  • Acquire tandem mass spectra (MS/MS) of the fragment ions.

• Data Analysis:

  • Use a database search engine (e.g., MaxQuant, Proteome Discoverer) to match the experimental MS/MS spectra to a protein sequence database containing your target protein sequence.

  • Specify N-ε-acetylation of lysine as a variable modification in your search parameters.

  • Manually inspect the MS/MS spectrum of the identified acetylated peptide to confirm the presence of key b- and y-type fragment ions that pinpoint the location of the modification. Look for the characteristic reporter ions at m/z 126.1 and 143.1.[14][15]

Frequently Asked Questions (FAQs)

Q1: My mass spectrometry results show a mass shift of +42 Da, but the fragmentation doesn't definitively localize it to the intended lysine. What should I do?

A1: This is a common issue, especially with peptides containing multiple lysines.

• Try a different protease: Digesting your protein with an enzyme that cleaves at different sites (e.g., Glu-C, Asp-N) will generate a different set of peptides. This may result in a peptide where your modified lysine is more easily localized.[13]

• Use advanced fragmentation: If available, techniques like Electron Transfer Dissociation (ETD) can provide complementary fragmentation data to CID and may help in localizing the modification.

• Synthesize a standard: Synthesizing the expected acetylated peptide and analyzing it by MS/MS will provide a reference spectrum to compare with your experimental data.

Q2: I don't have access to a high-resolution mass spectrometer. Can I still verify the incorporation?

A2: While high-resolution MS is ideal, other methods can provide strong evidence.

• Edman Degradation: If your protein has an unblocked N-terminus and the modified lysine is within the first 30-50 residues, Edman sequencing can provide direct confirmation.[26]

• Comparative HPLC: A clear and reproducible shift in the HPLC retention time of a tryptic peptide compared to the wild-type is strong, albeit indirect, evidence of modification.

• Antibody-based methods: A Western blot using an anti-acetyl-lysine antibody can confirm the presence of acetylation, although it won't confirm the specific site.[28]

Q3: How can I be sure that the modification I'm seeing is acetylation and not trimethylation?

A3: High-resolution mass spectrometry is crucial here. The mass of an acetyl group is 42.0106 Da, while a trimethyl group is 42.0470 Da. A mass spectrometer with sufficient mass accuracy can distinguish between these two.[11] Additionally, the fragmentation patterns can differ. For example, a neutral loss of 59 Da is characteristic of trimethylated lysine in MS/MS spectra.[11]

Q4: What is the expected stoichiometry of H-D-Lys(Ac)-OH incorporation?

A4: The efficiency of UAA incorporation can vary significantly depending on the expression system, the specific UAA, and the location of the amber stop codon. It is often sub-stoichiometric.[10] Quantitative mass spectrometry techniques, such as Selected Reaction Monitoring (SRM) or label-free quantification, can be used to estimate the percentage of incorporation.[13][29][30][31]

Concluding Remarks

Verifying the site-specific incorporation of H-D-Lys(Ac)-OH is a critical step in your research. A multi-pronged analytical approach, with mass spectrometry at its core, provides the most robust and trustworthy data. By understanding the principles behind each technique and anticipating potential challenges, you can confidently validate your modified proteins and proceed with your functional studies.

References

• MetwareBio. Edman Degradation: A Classic Protein Sequencing Technique.
• Mtoz Biolabs.
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• BenchChem. Application Notes and Protocols for NMR Spectroscopy Analysis of N-Acetyl-Amino Acids.
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• Frontiers. A direct nuclear magnetic resonance method to investigate lysine acetylation of intrinsically disordered proteins.
• PubMed.
• Creative Proteomics. A Comprehensive Overview of Protein Acetylation: Background, Detection Methods, and Functions.
• PubMed Central.
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• Chromedia. A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
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• National Center for Biotechnology Information. Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block.
• PubMed. Mass spectrometric quantification of acetylation at specific lysines within the amino-terminal tail of histone H4.
• Creative Proteomics.
• BenchChem.
• Google Patents. WO2008014811A1 - PROCESS FOR THE PREPARATION OF ε-ALKOXYCARBONYLLYSINES AND THEIR ANALOGUES.
• J-STAGE.
• SciSpace. Discovery of lysine post-translational modifications through mass spectrometric detection. (2014).
• RSC Publishing. Organic & Biomolecular Chemistry.
• Sigma-Aldrich. Boc-Lys(Ac)-OH Novabiochem 6404-26-8.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of H-D-Lys(Ac)-OH as a Stable Isotope Labeling Standard for Quantitative Acetylomics

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the field of quantitative proteomics, particularly in the study of post-translational modifications (PTMs), accuracy and precision are paramount. The quantification of lysine acetylation, a key regulatory PTM, relies on robust analytical methods. Isotope Dilution Mass Spectrometry (IDMS) is recognized as a reference technique for its ability to deliver high accuracy and precision.[1][2] The cornerstone of this method is the use of a high-quality stable isotope-labeled (SIL) internal standard that mimics the analyte of interest.[3][4]

This guide provides an in-depth validation framework for H-D-Lys(Ac)-OH, a deuterated N-ε-acetyl-lysine, as a premier internal standard for quantifying endogenous N-ε-acetyl-lysine (AcK). We will detail the critical validation parameters, present step-by-step experimental protocols, and offer a comparative analysis against other prevalent quantitative proteomics strategies. Our objective is to equip researchers with the scientific rationale and practical methodologies required to confidently establish H-D-Lys(Ac)-OH as a gold-standard reagent in their quantitative acetylomics workflow.

The Foundational Principle: Isotope Dilution Mass Spectrometry (IDMS)

IDMS combines the selectivity of mass spectrometry with the precision of using an isotopic tracer as an internal standard.[2] A known quantity of the SIL standard (H-D-Lys(Ac)-OH) is spiked into a biological sample containing the endogenous analyte (AcK). The SIL standard and the native analyte are chemically identical and thus co-purify and co-elute during chromatography, and experience the same ionization effects in the mass spectrometer.[3][5] Because they differ in mass, the mass spectrometer can distinguish between them. The concentration of the native analyte is then calculated from the measured isotope ratio of the analyte to the standard.[6] This approach effectively corrects for sample loss during preparation and variability in instrument response, ensuring highly reliable quantification.[4][7]

Core Validation Parameters for H-D-Lys(Ac)-OH

Before a SIL standard can be implemented in routine analysis, its fitness for purpose must be rigorously established. The validation process, guided by principles outlined in regulatory documents such as the FDA's Bioanalytical Method Validation Guidance, ensures the reliability of the data generated.[8][9][10] The following parameters are critical.

• Identity and Purity (Chemical & Isotopic): Confirms the correct chemical structure and assesses the percentage of the desired heavy isotope versus unlabeled or partially labeled species. High isotopic purity is crucial to prevent interference with the quantification of the native analyte.

• Calibration Curve and Linearity: Establishes the relationship between the instrument's response (ratio of analyte to standard) and the analyte's concentration over a specific range. A linear relationship with a high correlation coefficient (R² > 0.99) is required.

• Accuracy and Precision: Accuracy measures how close the experimental value is to the true value, while precision measures the reproducibility of the results. These are typically assessed at multiple concentration levels (e.g., low, medium, high QC samples).[11]

• Selectivity and Specificity: Ensures that the method can unequivocally measure the analyte in the presence of other matrix components.

• Stability: Evaluates the chemical stability of the standard in its storage solvent and under various experimental conditions (e.g., bench-top, freeze-thaw cycles).[11]

• Matrix Effect and Recovery: Assesses the influence of the biological matrix on the ionization of the analyte and standard.[7] The SIL standard is expected to track and correct for these effects.[4] Recovery determines the efficiency of the extraction process.[11]

Experimental Validation Workflow for H-D-Lys(Ac)-OH

This section details the protocols for validating H-D-Lys(Ac)-OH. The workflow is designed to be a self-validating system, where each step confirms the integrity of the standard and the method.

Materials and Methods

• Reagents: H-D-Lys(Ac)-OH (certified standard), H-L-Lys(Ac)-OH (native analyte standard), HPLC-grade water, acetonitrile, formic acid, trypsin, cell lysis buffer, human cell line (e.g., HeLa).

• Equipment: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap), nano-LC system, analytical balance, centrifuges, vortexer.

Diagram: Validation Workflow

Caption: Workflow for validating H-D-Lys(Ac)-OH.

Protocol 1: Purity Assessment

• Objective: To confirm the identity and determine the chemical and isotopic purity of the H-D-Lys(Ac)-OH standard.

• Chemical Purity (HPLC-UV):

  • Prepare a 1 mg/mL solution of H-D-Lys(Ac)-OH in 50% acetonitrile/water.

  • Inject onto a C18 column and run a gradient from 5% to 95% acetonitrile.

  • Monitor at 214 nm.

  • Acceptance Criterion: A single major peak representing >98% of the total peak area.

• Isotopic Purity (High-Resolution MS):

  • Infuse the solution directly into a high-resolution mass spectrometer.

  • Acquire a full scan mass spectrum in positive ion mode.

  • Calculate the ratio of the monoisotopic peak of the labeled standard to the corresponding unlabeled (M+0) peak.

  • Acceptance Criterion: Isotopic purity should be >99%.

Protocol 2: Calibration Curve and Accuracy & Precision

• Objective: To establish the linear range of quantification and assess method accuracy and precision.

• Preparation:

  • Prepare a working solution of the internal standard (IS), H-D-Lys(Ac)-OH, at a fixed concentration (e.g., 50 ng/mL).

  • Prepare a series of calibration standards by spiking known concentrations of the native analyte (e.g., 1 to 1000 ng/mL) into a surrogate matrix (e.g., digested BSA solution). Add the IS to each standard.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations in the same manner.

• LC-MS/MS Analysis:

  • Analyze the samples using a targeted SRM (Selected Reaction Monitoring) or PRM (Parallel Reaction Monitoring) method on a triple quadrupole or high-resolution MS, respectively.[12]

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the IS.

  • Plot the peak area ratio against the analyte concentration and perform a linear regression.

  • Acceptance Criteria:

    • Linearity: R² ≥ 0.99.

    • Accuracy: The mean value should be within ±15% of the nominal value for each QC level.

    • Precision: The coefficient of variation (CV) should not exceed 15% for each QC level.[7]

Comparative Analysis with Other Quantitative Proteomics Methods

H-D-Lys(Ac)-OH, when used in an IDMS workflow, represents a targeted, absolute quantification strategy. It is essential to understand its advantages and limitations in the context of other widely used methods.[13]

Diagram: Comparison of Quantification Strategies

Sources

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A Comparative Guide to the Biological Activity of Peptides Containing D-ε-N-Acetyllysine (H-D-Lys(Ac)-OH)

For researchers, scientists, and drug development professionals navigating the complex world of peptide-based therapeutics, the strategic incorporation of non-natural amino acids is a cornerstone of modern drug design. This guide provides an in-depth technical comparison of peptides containing the naturally occurring N-ε-acetyl-L-lysine (L-Lys(Ac)) and its synthetic mirror image, N-ε-acetyl-D-lysine (D-Lys(Ac)). We will explore the fundamental rationale for this stereochemical switch, compare its impact on critical biological parameters, and provide robust experimental protocols for validation.

The primary motivation for substituting L-amino acids with their D-enantiomers is to overcome the profound challenge of proteolytic degradation, which severely limits the in-vivo half-life and therapeutic potential of natural peptides.[1][2][3] By understanding the nuanced effects of this modification—from enzymatic stability to target engagement with key regulatory proteins like histone deacetylases (HDACs)—researchers can design more potent, stable, and effective peptide-based agents.

Part 1: The Stereochemical Imperative in Peptide Design

Lysine acetylation is a pivotal post-translational modification that neutralizes the positive charge of the lysine side chain, thereby regulating protein-protein interactions, enzymatic activity, and gene expression.[4][5] This dynamic process is governed by two opposing enzyme families: lysine acetyltransferases (KATs) that "write" the mark and lysine deacetylases (KDACs) that "erase" it. Synthetic peptides containing acetylated lysine are invaluable tools for probing and inhibiting these enzymes.

However, standard L-peptides are rapidly degraded in biological systems. Proteases, the enzymes responsible for peptide cleavage, have evolved active sites that are exquisitely stereospecific for L-amino acids.[2][6] Introducing a D-amino acid creates a stereochemical mismatch that prevents the peptide from fitting into the enzyme's active site, rendering the peptide bond resistant to cleavage.[2][7][8] This steric hindrance is the foundational principle behind the enhanced stability of D-peptides.

Caption: Differential recognition of L- vs. D-acetylated lysine by HDACs and Sirtuins.

Cellular Permeability and Bioavailability

The journey of a peptide therapeutic into a cell is complex. While D-amino acid incorporation enhances stability, its effect on cellular uptake is not always positive. Some studies have reported that cationic L-peptides are taken up more efficiently than their D-counterparts. [9]This may be because the initial binding to cell-surface heparan sulfates is followed by a chirality-dependent internalization step. [9]However, other work has shown that D-peptides can be effective drug delivery agents, sometimes leveraging specific uptake mechanisms like macropinocytosis. [1][10][11]Therefore, cellular uptake must be empirically tested for each new D-peptide sequence, as it represents a critical trade-off against the gains in stability.

Part 3: Essential Experimental Protocols

To ensure scientific rigor, any claim about the superiority of a D-Lys(Ac) peptide must be backed by quantitative data. The following protocols provide a framework for a self-validating experimental system.

Protocol 1: In Vitro Proteolytic Stability Assay (HPLC-Based)

This protocol quantifies the rate of peptide degradation in the presence of a protease.

Causality: High-Performance Liquid Chromatography (HPLC) is chosen for its ability to separate the intact parent peptide from its degradation fragments based on hydrophobicity. By monitoring the decrease in the area of the parent peptide peak over time, we can accurately calculate its degradation rate and half-life.

Methodology:

• Peptide Preparation: Prepare 1 mg/mL stock solutions of both the L-Lys(Ac) and D-Lys(Ac) peptides in an appropriate aqueous buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Enzyme Preparation: Prepare a 0.1 mg/mL stock solution of a relevant protease (e.g., Trypsin) in the same buffer.

• Reaction Setup: In separate microcentrifuge tubes, mix 90 µL of each peptide solution with 10 µL of the protease solution to initiate the reaction (final peptide concentration: 0.9 mg/mL, protease: 0.01 mg/mL). A control reaction with buffer instead of protease should be run for each peptide.

• Time-Course Sampling: At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take a 10 µL aliquot from each reaction tube and immediately quench the enzymatic activity by adding it to 90 µL of a 1% trifluoroacetic acid (TFA) solution.

• HPLC Analysis: Inject 20 µL of each quenched sample onto a C18 reverse-phase HPLC column. Elute with a gradient of acetonitrile in water (both containing 0.1% TFA).

• Data Analysis: Monitor the absorbance at 214 nm. For each time point, calculate the peak area of the intact (non-degraded) peptide. Plot the percentage of remaining intact peptide versus time and calculate the half-life (t½).

Protocol 2: In Vitro HDAC Inhibition Assay (Fluorogenic)

This protocol determines the concentration at which a peptide inhibits 50% of a deacetylase's activity (IC50).

Causality: This continuous, fluorescence-based assay provides real-time kinetic data. It relies on a fluorogenic substrate that becomes fluorescent only after being deacetylated by the HDAC and subsequently cleaved by a developer enzyme. An inhibitory peptide will compete with this substrate, resulting in a lower rate of fluorescence generation.

Caption: Workflow for a continuous, fluorescence-based HDAC inhibition assay.

Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, pH 7.5.

  • HDAC Enzyme: Dilute a stock of recombinant human HDAC (e.g., HDAC3/NCoR2 complex) to a working concentration (e.g., 50 nM) in assay buffer.

  • Inhibitor Peptides: Prepare serial dilutions (e.g., from 500 µM to 0 µM) of the L-Lys(Ac) and D-Lys(Ac) peptides in assay buffer.

  • Substrate: Prepare a solution of a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) at 2x the final concentration (e.g., 200 µM).

  • Developer: Prepare a solution of Trypsin in assay buffer (e.g., 10 mg/mL).

• Assay Plate Setup: In a 96-well black plate, add 25 µL of the HDAC enzyme solution to wells containing 25 µL of the serially diluted inhibitor peptides. Include no-inhibitor and no-enzyme controls.

• Incubation: Incubate the plate at room temperature for 20 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 50 µL of the substrate solution to all wells to start the reaction (final volume 100 µL).

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader (Excitation: 335 nm, Emission: 460 nm) and take readings every 60 seconds for 30 minutes at 37°C.

• Development (Optional Endpoint): After the kinetic read, add 50 µL of the developer solution and incubate for 10 minutes before taking a final fluorescence reading.

• Data Analysis: Calculate the initial reaction velocity (V₀) from the slope of the linear portion of the kinetic curve for each inhibitor concentration. Plot the percent inhibition [(V₀_no_inhibitor - V₀_inhibitor) / V₀_no_inhibitor] * 100 against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.

Part 4: Data Synthesis and Application

The true power of using D-Lys(Ac)-OH lies in leveraging its unique properties for specific applications. The table below synthesizes the expected comparative outcomes.

Parameter	Peptide with L-Lys(Ac)	Peptide with D-Lys(Ac)	Implication for Researchers
Proteolytic Half-Life	Low (Minutes)	High (Hours)	D-Lys(Ac) is superior for all in-vivo applications or long-term cell culture experiments. [1]
HDAC1-3 Inhibition (IC50)	Baseline	Comparable or Slightly Higher	D-Lys(Ac) peptides are expected to be effective, stable inhibitors of Class I HDACs. [12][13]
SIRT1 Inhibition (IC50)	Baseline	Likely Much Higher (Less Potent)	The stereochemistry may disrupt the catalytic mechanism. Requires empirical testing. [14]
Cellular Uptake Efficiency	Baseline	Variable (Potentially Lower)	Must be validated. May require addition of cell-penetrating sequences to the D-peptide. [9]

Table 2. Synthesized comparison of expected performance metrics for L-Lys(Ac) vs. D-Lys(Ac) peptides.

Application Case Study: Designing a Selective, Long-Lasting HDAC3 Probe A researcher aims to develop a peptide-based probe to inhibit HDAC3 activity within cancer cells over 48 hours to study its effect on a specific gene's expression.

• Choice of L-Lys(Ac) Peptide: This peptide would likely be degraded by cellular proteases within a few hours, requiring repeated dosing and confounding the interpretation of long-term effects.

• Choice of D-Lys(Ac) Peptide: This peptide would resist proteolysis, providing sustained target engagement over the 48-hour window. [7]Since HDAC3 is known to process modifications with D-stereochemistry, the peptide is expected to effectively bind and inhibit the enzyme. [12]While cellular uptake might be lower, this can be quantified and optimized. The D-Lys(Ac) peptide is the logical and superior choice for this application.

Conclusion

The substitution of N-ε-acetyl-L-lysine with its D-enantiomer is a powerful and rational design strategy for enhancing the therapeutic potential of peptides. The primary, undeniable benefit is a profound increase in proteolytic stability, a critical hurdle for in-vivo applications. [2][3]The impact on biological activity, however, is more nuanced. Evidence suggests that zinc-dependent Class I HDACs can accommodate and process D-configured acyl-lysine analogs, making D-Lys(Ac) peptides highly promising as stable inhibitors for this enzyme class. [12][13]Conversely, the efficacy of these peptides against NAD+-dependent sirtuins remains an open question that demands direct investigation. As with any drug design element, the benefits of enhanced stability must be carefully weighed against potential trade-offs in cellular permeability and target-specific binding kinetics. Through rigorous, quantitative comparison using the protocols outlined here, researchers can confidently harness the stereochemical advantage of H-D-Lys(Ac)-OH to develop the next generation of robust and effective peptide-based tools and therapeutics.

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• Zhou, J., et al. (2018). Cellular Uptake of A Taurine-Modified, Ester Bond-Decorated D-Peptide Derivative via Dynamin-Based Endocytosis and Macropinocytosis. Theranostics, 8(4), 1102-1114. Available at: [Link]

• Wang, Y., et al. (2022). A Novel Mechanism for SIRT1 Activators That Does Not Rely on the Chemical Moiety Immediately C-Terminal to the Acetyl-Lysine of the Substrate. International Journal of Molecular Sciences, 23(9), 4611. Available at: [Link]

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• Du, J., et al. (2011). Sirt5 Is an NAD-Dependent Protein Lysine Demalonylase and Desuccinylase. Science, 334(6057), 806-809. Available at: [Link]

• Moreno-Yruela, C., et al. (2022). Class I histone deacetylases (HDAC1–3) are histone lysine delactylases. Science Advances, 8(1), eabi6559. Available at: [Link]

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• Matthews, D. M., & Laster, L. (1965). Uptake of dipeptides containing basic and acidic amino acids by rat small intestine in vitro. British Journal of Nutrition, 19(3), 439-450. Available at: [Link]

• Van Scoyk, A., et al. (2021). Bioluminescence assay of lysine deacylase sirtuin activity. STAR Protocols, 2(3), 100720. Available at: [Link]

• Wolf, A., et al. (2023). Continuous Fluorescent Sirtuin Activity Assay Based on Fatty Acylated Lysines. International Journal of Molecular Sciences, 24(8), 7481. Available at: [Link]

• Moreno-Yruela, C., et al. (2021). Class I Histone Deacetylases (HDAC1‒3) are Histone Lysine Delactylases. bioRxiv. Available at: [Link]

• Smith, B. C., & Denu, J. M. (2007). Acetyl-lysine analog peptides as mechanistic probes of protein deacetylases. Journal of Biological Chemistry, 282(51), 37256-37265. Available at: [Link]

• Cross, M. J., et al. (2022). Hydroxamic Acid-Modified Peptide Library Provides Insights into the Molecular Basis for the Substrate Selectivity of HDAC Corepressor Complexes. ACS Chemical Biology, 17(9), 2445-2455. Available at: [Link]

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• Isenegger, P. G., et al. (2019). Design, synthesis, and structural characterization of lysine covalent BH3 peptides targeting Mcl-1. ACS Chemical Biology, 14(10), 2261-2271. Available at: [Link]

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of H-D-Lys(Ac)-OH for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of H-D-Lys(Ac)-OH (N-epsilon-acetyl-D-lysine), ensuring compliance and safety. While specific hazard information for H-D-Lys(Ac)-OH is not extensively documented, a conservative approach based on the handling of similar non-hazardous chemical compounds is essential.

Hazard Assessment and Initial Considerations

Based on available Safety Data Sheets (SDS) for structurally related compounds such as Nα-Acetyl-Nε-Boc-L-lysine and Nε-Acetyl-L-lysine, H-D-Lys(Ac)-OH is not classified as a hazardous substance.[1][2] However, it is imperative to treat all laboratory chemicals with a degree of caution. All waste must be disposed of in accordance with federal, state, and local environmental control regulations.[1] This guide advocates for treating H-D-Lys(Ac)-OH as a non-hazardous chemical waste, unless your institution's specific guidelines mandate a higher level of precaution.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is worn to minimize exposure and ensure safety:

• Safety Glasses: To protect the eyes from potential dust or splashes.

• Gloves: Nitrile or latex gloves are recommended to prevent skin contact.

• Lab Coat: To protect clothing and skin from contamination.

Step-by-Step Disposal Protocol

The correct disposal method for H-D-Lys(Ac)-OH is contingent on its physical state.

Unused, expired, or residual solid H-D-Lys(Ac)-OH should be managed as non-hazardous solid chemical waste.

Step 1: Segregation Collect all solid H-D-Lys(Ac)-OH waste in a designated, compatible container. It is crucial to keep solid and liquid waste separate.[3] Do not mix with hazardous waste streams such as flammable liquids, oxidizers, or corrosive materials.[3][4]

Step 2: Container Selection and Management The waste container must be in good condition, made of a compatible material (e.g., a high-density polyethylene pail), and have a secure, tight-fitting lid to prevent leakage or spillage.[4][5] The container should not be filled beyond 75% capacity to allow for expansion and prevent overfills.[5]

Step 3: Labeling Clearly label the waste container with the full chemical name, "H-D-Lys(Ac)-OH," and the words "Non-Hazardous Solid Waste."[6] Ensure the label is legible and facing outwards for easy identification.[4]

Step 4: Storage Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[4][5][7] This area should be at or near the point of waste generation and away from incompatible chemicals.[5]

Step 5: Final Disposal Once the container is full or ready for disposal, follow your institution's established procedures for the collection of non-hazardous chemical waste. This typically involves contacting your Environmental Health and Safety (EHS) department for pickup.[8]

If the H-D-Lys(Ac)-OH is dissolved in a solvent, the disposal procedure is dictated by the nature of the solvent.

Step 1: Solvent Identification The primary determinant for disposal is the solvent used. Identify all components of the solution.

Step 2: Waste Segregation Dispose of the solution in the appropriate liquid waste container that corresponds to the solvent classification (e.g., halogenated solvents, non-halogenated flammable solvents, aqueous waste).[3][5] Never mix incompatible waste streams.[4]

Step 3: Labeling The liquid waste container must be labeled with the full chemical names of all constituents, including the solvent(s) and "H-D-Lys(Ac)-OH," along with their approximate concentrations or volumes.[4] The label must also include the words "Hazardous Waste" if the solvent is classified as such.[7]

Step 4: Storage and Disposal Store the container in a designated SAA, ensuring it is sealed and within secondary containment to prevent spills.[8] Follow your institutional EHS procedures for the pickup and disposal of liquid chemical waste.[8] Under no circumstances should solutions containing H-D-Lys(Ac)-OH be poured down the drain. [8][9]

Spill and Decontamination Procedures

In the event of a small spill of solid H-D-Lys(Ac)-OH, use appropriate tools to sweep up the material and place it in the designated solid waste container.[1] For liquid spills, absorb the material with an inert substance (e.g., vermiculite, sand) and place it in a sealed container for disposal.[10] The spill area should then be decontaminated. All materials used for cleanup should be disposed of as chemical waste.[8]

Summary of Key Disposal Information

Parameter	Guideline for H-D-Lys(Ac)-OH	Reference
Hazard Classification	Not classified as hazardous based on available data for similar compounds.	[1][2]
Solid Waste	Dispose of as non-hazardous solid chemical waste.	[6]
Liquid Waste	Disposal method is determined by the solvent. Segregate accordingly.	[3][5]
Drain Disposal	Prohibited.	[8][9]
Labeling	Clearly label with full chemical name(s) and waste type.	[4][7]
Storage	Store in sealed, compatible containers in a designated Satellite Accumulation Area.	[4][5][8]

Disposal Decision Workflow

The following diagram provides a visual representation of the decision-making process for the proper disposal of H-D-Lys(Ac)-OH.

Caption: Decision workflow for H-D-Lys(Ac)-OH disposal.

By adhering to these systematic procedures, laboratory professionals can ensure the safe and compliant disposal of H-D-Lys(Ac)-OH, fostering a secure research environment and upholding their commitment to environmental responsibility.

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